Secoaristolenedioic acid

Core Science & Biosynthesis

Secoaristolenedioic Acid: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a recently identified, novel sesquiterpenoid belonging to the rare class of 8,9-secoaristolane compounds.[1][2] Isolated from the roots and rhizomes of the traditional medicinal plant Nardostachys chinensis, this natural product presents a unique chemical scaffold that is of significant interest to the fields of natural product chemistry, chemical biology, and drug discovery.[1][2] This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and isolation of Secoaristolenedioic acid, presenting the available data in a format amenable to researchers and drug development professionals.

Chemical Structure and Properties

Secoaristolenedioic acid possesses a molecular formula of C15H22O4, as determined by high-resolution electrospray ionization mass spectrometry (HRESIMS).[1] The structure, elucidated through extensive spectroscopic analysis, particularly 1D and 2D nuclear magnetic resonance (NMR) spectroscopy, reveals a bicyclic system with two carboxylic acid functionalities.

Table 1: Physicochemical Properties of Secoaristolenedioic Acid

Property	Value	Reference
Molecular Formula	C15H22O4	[1]
Appearance	White amorphous powder	[1]
Optical Rotation	[α]D25 -104.0 (c 0.20, MeOH)	[1]

Table 2: 1H and 13C NMR Spectroscopic Data for Secoaristolenedioic Acid (in Pyridine-d5) [1]

Position	δC (ppm)	δH (ppm), mult. (J in Hz)
1	135.1	6.96, t (3.7)
2	31.5	2.58, m
3	34.1	2.25, m
4	45.1	2.05, m
5	55.2	2.78, d (9.8)
6	29.8	1.85, m
7	41.9	2.35, m
8	178.2
9	175.9
10	148.9
11	112.1	4.89, s; 4.85, s
12	20.9	1.75, s
13	28.7	1.23, d (7.0)
14	15.9	0.95, d (7.0)
15	22.4	1.05, d (7.0)

Experimental Protocols

Isolation of Secoaristolenedioic Acid

The following protocol outlines the methodology for the isolation of Secoaristolenedioic acid from Nardostachys chinensis as described in the primary literature.[1]

Diagram 1: Experimental Workflow for the Isolation of Secoaristolenedioic Acid

Caption: Isolation workflow for Secoaristolenedioic acid.

Biological Activity and Signaling Pathways

As a recently discovered natural product, the biological activities and potential signaling pathway interactions of Secoaristolenedioic acid have not yet been reported in the scientific literature. The primary focus of the initial research was its isolation and structural elucidation.[1][2] Further studies are required to determine its pharmacological properties and potential therapeutic applications.

Diagram 2: Logical Relationship for Future Investigation

Caption: A logical workflow for investigating the bioactivity of Secoaristolenedioic acid.

Conclusion

Secoaristolenedioic acid represents a novel addition to the family of aristolane-type sesquiterpenoids. Its unique 8,9-seco-rearranged skeleton provides a new scaffold for chemical synthesis and derivatization. While its biological activities remain to be explored, its origin from a plant with a history in traditional medicine suggests that it may possess interesting pharmacological properties. The detailed structural and isolation data provided herein serve as a valuable resource for researchers interested in the further investigation and potential development of this intriguing natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Natural Origins of Secoaristolenedioic Acid: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the natural sources, isolation, and biosynthetic origins of Secoaristolenedioic acid, a novel 8,9-seco-aristolane sesquiterpenoid. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Executive Summary

Secoaristolenedioic acid is a unique sesquiterpenoid derivative that has been isolated from a specific botanical source. This guide details its natural occurrence, provides a thorough experimental protocol for its extraction and purification, and presents a putative biosynthetic pathway. All quantitative data are summarized for clarity, and key processes are visualized through detailed diagrams to facilitate a deeper understanding of this compound's origins and chemical context.

Natural Source and Quantitative Data

The primary and thus far only known natural source of Secoaristolenedioic acid is the roots and rhizomes of the plant Nardostachys chinensis.[1][2][3] This perennial herb, belonging to the Valerianaceae family, is found in the Himalayan region and has a history of use in traditional medicine.[1]

A study focused on the chemical constituents of Nardostachys chinensis led to the first isolation and characterization of Secoaristolenedioic acid.[1] The quantitative yield of the compound is presented in the table below.

Natural Source	Plant Part	Extraction Method	Yield of Secoaristolenedioic Acid	Reference
Nardostachys chinensis	Roots and Rhizomes	Ethanol (B145695) Extraction and Chromatographic Separation	47 mg from 12.0 kg of dried plant material (approximately 0.00039% yield)	[1]

Experimental Protocols: Isolation and Purification

The following protocol for the isolation and purification of Secoaristolenedioic acid is based on the methodology described in the primary literature.[1]

3.1 Plant Material and Extraction

• Plant Material: Dried and powdered roots and rhizomes of Nardostachys chinensis (12.0 kg) were used as the starting material.[1]

• Extraction: The plant material was extracted with 95% aqueous ethanol (3 x 18 L) at room temperature. The solvent was then evaporated to yield a crude extract (900 g).[1]

3.2 Chromatographic Separation

• Initial Fractionation: The crude extract was subjected to silica (B1680970) gel column chromatography, eluting with a gradient of petroleum ether and acetone, followed by methanol, to yield eight fractions (A-H).[1]

• Isolation of Secoaristolenedioic Acid:

  • Fraction F was further separated using silica gel chromatography (eluent: CHCl3/acetone; 100:1 to 50:1), followed by Sephadex LH-20 column chromatography (eluent: methanol).[1]

  • The final purification was achieved through preparative High-Performance Liquid Chromatography (prep-HPLC) with a methanol/water gradient (48% methanol) to yield pure Secoaristolenedioic acid (47 mg).[1]

Fig. 1: Experimental workflow for the isolation of Secoaristolenedioic acid.

Biosynthesis of the Seco-aristolane Skeleton

The biosynthesis of sesquiterpenoids, including the aristolane (B1234754) skeleton from which Secoaristolenedioic acid is derived, begins with the cyclization of farnesyl pyrophosphate (FPP).[4][5][6] The formation of the characteristic aristolane structure is catalyzed by the enzyme aristolochene (B1197444) synthase.[7][8]

The proposed biosynthetic pathway to the aristolane core is as follows:

• Initiation: Farnesyl pyrophosphate (FPP), the universal precursor for sesquiterpenes, undergoes an enzyme-mediated cyclization.

• Formation of Germacrene A: The initial cyclization of FPP leads to the formation of a germacrene A intermediate.

• Protonation and Second Cyclization: Protonation of germacrene A initiates a second cyclization event.

• Rearrangement and Deprotonation: A series of hydride shifts and rearrangements, followed by deprotonation, results in the formation of the stable bicyclic aristolochene skeleton.

While the precise enzymatic steps leading from aristolochene to Secoaristolenedioic acid have not been fully elucidated, it is hypothesized that a series of oxidative modifications occur. This likely includes an oxidative cleavage of the B-ring of an aristolane precursor, analogous to the formation of other seco-terpenoids. The presence of two carboxylic acid groups in Secoaristolenedioic acid suggests significant oxidative processing of the aristolane scaffold.

Fig. 2: Putative biosynthetic pathway to Secoaristolenedioic acid.

Conclusion

Secoaristolenedioic acid is a novel natural product isolated from the roots and rhizomes of Nardostachys chinensis. The detailed experimental protocol provided herein offers a reproducible method for its isolation. The proposed biosynthetic pathway, originating from farnesyl pyrophosphate, provides a framework for understanding the formation of its unique seco-aristolane skeleton. Further research is warranted to fully elucidate the specific enzymatic transformations involved in its biosynthesis and to explore its potential biological activities.

References

• 1. Biosynthesis of aristolochic acid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cyclization of farnesyl pyrophosphate to the sesquiterpene olefins humulene and caryophyllene by an enzyme system from sage (Salvia officinalis) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tyrosine 92 of aristolochene synthase directs cyclisation of farnesyl pyrophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Connected Papers | Find and explore academic papers [connectedpapers.com]

Unraveling the Synthesis of Secoaristolenedioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid, a sesquiterpenoid derivative, holds significant interest within the scientific community due to its potential applications in drug development. Understanding its biosynthetic pathway is crucial for harnessing its therapeutic properties and for the potential bioengineering of its production. This technical guide provides an in-depth exploration of the biosynthetic route from the foundational precursor, farnesyl pyrophosphate (FPP), to the final oxidized product. The pathway involves a fascinating series of enzymatic reactions, including cyclization and extensive oxidation, primarily orchestrated by terpene cyclases and cytochrome P450 monooxygenases. This document details the key enzymes, intermediates, and available quantitative data, alongside relevant experimental protocols to facilitate further research in this field.

Core Biosynthetic Pathway: From Acyclic Precursor to a Dicarboxylic Acid

The biosynthesis of secoaristolenedioic acid commences with the ubiquitous sesquiterpene precursor, farnesyl pyrophosphate (FPP), and proceeds through the formation of the bicyclic hydrocarbon, (+)-aristolochene. Subsequent oxidative modifications, catalyzed by a cascade of cytochrome P450 enzymes and dehydrogenases, are responsible for the transformation of the aristolochene (B1197444) scaffold into the dicarboxylic acid. While the complete pathway to secoaristolenedioic acid is not fully elucidated in a single organism, a composite pathway can be inferred from the homologous and well-characterized biosynthesis of aristolochene-derived mycotoxins, such as PR toxin in Penicillium roqueforti.

Step 1: Cyclization of Farnesyl Pyrophosphate to (+)-Aristolochene

The initial and rate-limiting step is the cyclization of the linear FPP molecule to form the bicyclic sesquiterpene, (+)-aristolochene[1][2]. This complex rearrangement is catalyzed by the enzyme aristolochene synthase (AS) , a type I terpene cyclase. The reaction proceeds through a series of carbocationic intermediates, including germacrene A[3].

Step 2: Oxidative Functionalization of the Aristolochene Scaffold

Following the formation of the hydrocarbon backbone, a series of oxidative reactions are initiated, primarily by cytochrome P450 monooxygenases (CYPs) and dehydrogenases . These enzymes introduce oxygen atoms and progressively oxidize the aristolochene molecule. This multi-step process is characteristic of fungal secondary metabolite biosynthesis, where gene clusters often encode a suite of tailoring enzymes that modify a core scaffold[4][5].

The biosynthesis of the related mycotoxin, PR toxin, in Penicillium roqueforti provides a valuable model for these oxidative steps. The PR toxin biosynthetic gene cluster contains several genes encoding for P450s and other oxidative enzymes that act on aristolochene[6][7][8]. These enzymes catalyze hydroxylations, epoxidations, and the eventual cleavage of the ring system, leading to a variety of oxidized intermediates known as eremofortins[2][9][10].

While the exact sequence and specific enzymes for secoaristolenedioic acid are yet to be definitively identified, a plausible pathway involves:

• Hydroxylation of Aristolochene: A P450 monooxygenase likely initiates the oxidative cascade by hydroxylating the aristolochene molecule at one or more positions.

• Further Oxidation: Subsequent oxidation steps, potentially involving other P450s and dehydrogenases, would convert the hydroxyl groups to ketones and eventually lead to the cleavage of a C-C bond within one of the rings, a hallmark of seco-terpenoids.

• Formation of Carboxylic Acid Groups: The final steps would involve the oxidation of appropriate carbon atoms to form the two carboxylic acid functionalities that characterize secoaristolenedioic acid.

Quantitative Data

Quantitative data for the complete biosynthetic pathway of secoaristolenedioic acid is scarce. However, kinetic parameters for the initial enzyme, aristolochene synthase, have been determined in several fungal species.

Enzyme	Organism	Substrate	Km (µM)	kcat (s-1)	Reference
Aristolochene Synthase	Penicillium roqueforti	Farnesyl Pyrophosphate	0.55 ± 0.06	0.015	[2]
Aristolochene Synthase	Aspergillus terreus	Farnesyl Pyrophosphate	0.015	0.015	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the secoaristolenedioic acid biosynthetic pathway.

Protocol 1: Aristolochene Synthase Activity Assay

This protocol is adapted from methods used for the characterization of aristolochene synthase from Penicillium roqueforti.

Objective: To determine the enzymatic activity of aristolochene synthase by measuring the conversion of [3H]-Farnesyl Pyrophosphate to (+)-aristolochene.

Materials:

• Purified aristolochene synthase

• [1-3H]-Farnesyl Pyrophosphate (FPP)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 5 mM Dithiothreitol (DTT)

• Hexane (B92381) (HPLC grade)

• Alumina (B75360) (activated, neutral)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare reaction mixtures in glass vials on ice. Each reaction should contain assay buffer, a known concentration of [3H]-FPP, and purified enzyme. The final volume is typically 100-200 µL.

• Initiate the reaction by transferring the vials to a 30°C water bath.

• Incubate for a defined period (e.g., 10-30 minutes), ensuring the reaction stays within the linear range.

• Stop the reaction by adding 2 volumes of cold ethanol (B145695) or by vigorous vortexing after adding an equal volume of hexane.

• Extract the product by adding 1 mL of hexane and vortexing thoroughly.

• Separate the organic phase and pass it through a small column packed with alumina to remove any unreacted FPP.

• Collect the hexane eluate, which contains the [3H]-aristolochene product.

• Add the eluate to a scintillation vial containing scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Calculate the amount of product formed based on the specific activity of the [3H]-FPP.

Protocol 2: Heterologous Expression and Characterization of Fungal Cytochrome P450 Enzymes

This protocol provides a general framework for the expression and functional characterization of fungal P450s, which are crucial for the oxidative steps in the pathway.

Objective: To express a candidate fungal P450 gene in a heterologous host (e.g., Saccharomyces cerevisiae or Escherichia coli) and test its activity on aristolochene or its derivatives.

Materials:

• Expression vector suitable for the chosen host (e.g., pYES2 for yeast, pET series for E. coli).

• Competent cells of the expression host.

• Culture media for the expression host.

• Inducing agent (e.g., galactose for yeast, IPTG for E. coli).

• Substrate: (+)-aristolochene or a potential intermediate.

• Cofactor solution: NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase (for NADPH regeneration).

• Microsome isolation buffer (for yeast) or cell lysis buffer (for E. coli).

• GC-MS or LC-MS for product analysis.

Procedure:

• Gene Cloning: Clone the full-length cDNA of the candidate P450 gene into the appropriate expression vector.

• Transformation: Transform the expression construct into the chosen host cells.

• Expression: Grow the transformed cells under appropriate conditions and induce protein expression.

• Preparation of Cell Lysate/Microsomes:

  • For E. coli, harvest the cells, resuspend in lysis buffer, and lyse by sonication or French press. Centrifuge to obtain a cell-free extract.

  • For S. cerevisiae, harvest the cells, generate spheroplasts, and homogenize to isolate the microsomal fraction by differential centrifugation.

• Enzyme Assay:

  • Set up a reaction mixture containing the cell lysate or microsomes, the substrate (aristolochene), and the NADPH regeneration system in a suitable buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

  • Incubate the reaction at an optimal temperature (e.g., 28-30°C) for a set period.

  • Stop the reaction by adding an organic solvent (e.g., ethyl acetate).

• Product Analysis:

  • Extract the products with the organic solvent.

  • Analyze the extract by GC-MS or LC-MS to identify and quantify the oxidized products by comparing their mass spectra and retention times with authentic standards, if available.

Conclusion and Future Directions

The biosynthetic pathway of secoaristolenedioic acid is a complex and fascinating example of fungal secondary metabolism. While the initial cyclization step is well-understood, the subsequent oxidative transformations leading to the final dicarboxylic acid product remain an active area of research. The identification and characterization of the specific cytochrome P450 monooxygenases and dehydrogenases involved are key to fully elucidating this pathway. The methodologies and data presented in this guide provide a solid foundation for researchers to build upon. Future work should focus on the heterologous expression and functional characterization of candidate genes from secoaristolenedioic acid-producing organisms, as well as the detailed structural and kinetic analysis of the enzymes involved. A complete understanding of this pathway will not only advance our knowledge of fungal biochemistry but also open new avenues for the biotechnological production of this and other valuable terpenoid compounds.

References

• 1. PR Toxin – Biosynthesis, Genetic Regulation, Toxicological Potential, Prevention and Control Measures: Overview and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aristolochene - Wikipedia [en.wikipedia.org]
• 3. Cytochrome P450 enzymes in the fungal kingdom - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. elearning.uniroma1.it [elearning.uniroma1.it]
• 5. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | PR Toxin – Biosynthesis, Genetic Regulation, Toxicological Potential, Prevention and Control Measures: Overview and Challenges [frontiersin.org]
• 7. Penicillium roqueforti PR toxin gene cluster characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular characterization of the PR-toxin gene cluster in Penicillium roqueforti and Penicillium chrysogenum: cross talk of secondary metabolite pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Production of Eremofortins A, B, and C Relative to Formation of PR Toxin by Penicillium roqueforti - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]

An In-Depth Technical Guide to the Discovery and Isolation of Secoaristolenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a novel 8,9-secoaristolane sesquiterpenoid, representing a unique structural class of natural products. Its discovery has opened new avenues for phytochemical research and potential therapeutic applications. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of secoaristolenedioic acid, with a focus on detailed experimental protocols and data presentation for the scientific community.

Discovery

Secoaristolenedioic acid was first isolated from the roots and rhizomes of the perennial herb Nardostachys chinensis, a plant traditionally used in Chinese medicine.[1][2][3] This compound is notable for being the first example of a secoaristolane, a rare class of natural sesquiterpenoids characterized by a gem-dimethylcyclopropane moiety.[1] The structural elucidation of secoaristolenedioic acid was accomplished through extensive spectroscopic analysis, primarily High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3]

Experimental Protocols

The isolation of secoaristolenedioic acid involves a multi-step process of extraction and chromatographic separation. The following protocol is a detailed methodology based on the initial discovery of the compound.[2][3]

Plant Material and Extraction

• Plant Material: The roots and rhizomes of Nardostachys chinensis are collected, air-dried, and then powdered.

• Extraction: The powdered plant material is extracted exhaustively with 95% ethanol (B145695) at room temperature. The resulting ethanol extracts are combined and concentrated under reduced pressure to yield a crude extract.

Chromatographic Purification

• Initial Fractionation: The crude extract is subjected to silica (B1680970) gel column chromatography. A gradient elution is performed using a solvent system of chloroform-methanol (CHCl₃-MeOH) with increasing polarity (e.g., starting from 1:0 and gradually increasing to 0:1 v/v).

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions showing similar TLC profiles are combined.

• Further Separation: The fraction containing secoaristolenedioic acid is further purified using repeated column chromatography over silica gel with a chloroform-acetone solvent system (e.g., 9:1 v/v).

• Final Purification: The final purification is achieved through preparative high-performance liquid chromatography (prep-HPLC) on an ODS (C18) column with a methanol-water (MeOH-H₂O) mobile phase (e.g., 70:30 v/v) to yield pure secoaristolenedioic acid.

Data Presentation

The structural identity of secoaristolenedioic acid was confirmed by comprehensive spectroscopic analysis. The key quantitative data are summarized in the tables below.

Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₁₅H₂₀O₄
Molecular Weight	264.32 g/mol
Appearance	White amorphous powder
HRESIMS	m/z 287.1254 [M+Na]⁺ (calculated for C₁₅H₂₀O₄Na, 287.1259)

NMR Spectroscopic Data

The ¹H and ¹³C NMR data were crucial for the structural elucidation of secoaristolenedioic acid. The spectra were recorded in pyridine-d₅.

Position	¹³C (δc, mult.)	¹H (δH, mult., J in Hz)
1	135.1, d	6.96, t (3.7)
2	23.2, t	2.09, m
3	25.8, t	1.90, m; 1.41, m
4	37.0, d	2.42, m
5	40.8, s
6	45.3, d	1.65, d (9.8)
7	30.8, d	1.92, d (9.8)
8	176.1, s
9	176.9, s
10	143.4, s
11	29.1, d	1.91, m
12	19.1, q	1.08, d (7.0)
13	32.4, q	1.33, s
14	19.8, q	1.81, s
15	23.7, q	1.33, s

Data sourced from Wang et al., 2019.[1][2]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the discovery and isolation of secoaristolenedioic acid.

Caption: Workflow for the discovery, isolation, and characterization of Secoaristolenedioic acid.

Biological Activity and Future Perspectives

Currently, there is no specific biological activity reported for secoaristolenedioic acid in the scientific literature. However, other sesquiterpenoids isolated from Nardostachys chinensis have demonstrated a range of pharmacological activities, including:

• Neuroprotective effects: Some sesquiterpenoids from this plant have shown the ability to regulate the serotonin (B10506) transporter (SERT), suggesting potential applications in neurological and psychiatric disorders.[4][5][6]

• Anti-inflammatory activity: Certain compounds have exhibited anti-inflammatory properties by inhibiting the expression of iNOS and COX-2.[7]

• Cardioprotective effects: Some nardosinane-type sesquiterpenoids have shown protective effects against cardiomyocyte injury.[8]

• Sedative effects: An aristolane-type sesquiterpenoid from Nardostachys chinensis has been shown to have a sedative effect via the GABAergic system.[9]

The unique seco-aristolane skeleton of secoaristolenedioic acid makes it a compelling candidate for future pharmacological screening. Its structural novelty warrants investigation into its potential cytotoxic, anti-inflammatory, neuroprotective, and other biological activities. Further research is necessary to elucidate the therapeutic potential of this newly discovered natural product.

Conclusion

The discovery and isolation of secoaristolenedioic acid from Nardostachys chinensis has expanded the known diversity of sesquiterpenoids. This technical guide provides researchers and drug development professionals with the foundational knowledge of its discovery, detailed isolation protocols, and comprehensive characterization data. While its biological activities remain to be explored, the pharmacological profile of related compounds suggests that secoaristolenedioic acid is a promising molecule for future investigation in the quest for novel therapeutic agents.

References

• 1. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Six new sesquiterpenoids from Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nardosinane-type sesquiterpenoids of Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhalation administration of the sesquiterpenoid aristolen-1(10)-en-9-ol from Nardostachys chinensis has a sedative effect via the GABAergic system - PubMed [pubmed.ncbi.nlm.nih.gov]

Secoaristolenedioic Acid: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Secoaristolenedioic acid, a sesquiterpene compound, has been identified in the ethanol (B145695) extracts of the roots and rhizomes of Nardostachys chinensis. This technical guide provides a summary of its known physical and chemical properties based on currently available information. For more detailed data and experimental protocols, readers are directed to the primary scientific literature.

Core Physical and Chemical Properties

Quantitative data for secoaristolenedioic acid is summarized in the table below. This information is foundational for its use in research and development, particularly in contexts such as drug formulation and biochemical assays.

Property	Value	Source
Molecular Formula	C15H22O4	[1]
Molecular Weight	266.33 g/mol	[1]
CAS Number	2756011-83-1	[1]
Appearance	Typically exists as a solid at room temperature.	[1]
Storage (Powder)	-20°C for 3 years; 4°C for 2 years.	[1]
Storage (In Solvent)	-80°C for 6 months; -20°C for 1 month.	[1]
Shipping Condition	Stable at room temperature for several days.	[1]

Solubility Profile

While specific quantitative solubility data is not provided in the initial findings, general guidance on solvents for in vitro studies suggests that secoaristolenedioic acid may be soluble in dimethyl sulfoxide (B87167) (DMSO).[1] For compounds with low water solubility, common formulation strategies may involve the use of solvents such as ethanol or dimethylformamide (DMF).[1]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of secoaristolenedioic acid would be described in the primary scientific literature. A general workflow for such a process is outlined below.

Caption: General workflow for the isolation and characterization of secoaristolenedioic acid.

Signaling Pathways and Biological Activity

The initial search did not yield specific information on the signaling pathways modulated by secoaristolenedioic acid. The primary reference likely contains details on its biological activity, which was investigated as part of the study on aristolane-type sesquiterpenoids.[1] To visualize a hypothetical mechanism of action discovery process, the following logical relationship diagram is provided.

Caption: A conceptual workflow for identifying the mechanism of action of a novel compound.

References

• 1. Secoaristolenedioic acid | Terpenoids | 2756011-83-1 | Invivochem [invivochem.com]

A Technical Guide to the Spectral Data of Aristolochic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aristolochic acids and their derivatives are a class of nitrophenanthrene carboxylic acids found in plants of the family Aristolochiaceae. These compounds have garnered significant scientific interest due to their diverse biological activities, which include nephrotoxic, carcinogenic, and mutagenic properties. The structural elucidation and characterization of these compounds are paramount for understanding their mechanism of action and for the development of potential therapeutic agents or analytical standards. This technical guide provides a summary of the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectral data for a range of aristolochic acid derivatives, along with generalized experimental protocols for their analysis.

Spectral Data of Aristolochic Acid Derivatives

The following tables summarize the characteristic spectral data for a selection of aristolochic acid derivatives. This data has been compiled from various scientific publications and serves as a reference for the identification and characterization of these and similar compounds.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of aristolochic acid derivatives. The chemical shifts are indicative of the substitution pattern on the phenanthrene (B1679779) core.

Table 1: ¹H NMR Spectral Data of Selected Aristolochic Acid Derivatives (in DMSO-d₆, δ in ppm, J in Hz) [1][2]

Compound	H-2	H-5	H-7	H-8	H-9	OCH₃	O-CH₂-O
Aristolochic Acid I	7.72 (s)	8.59 (d, 8.2)	7.45 (d, 8.2)	-	8.52 (s)	4.12 (s)	6.45 (s)
Aristolochic Acid II	7.75 (s)	8.61 (d, 8.8)	7.89 (dd, 8.8, 7.2)	7.58 (t, 7.2)	8.55 (s)	-	6.47 (s)
Aristolochic Acid IIIa	7.68 (s)	8.15 (s)	7.30 (s)	-	8.45 (s)	4.05 (s)	6.42 (s)
Aristolochic Acid IVa	7.70 (s)	8.18 (s)	-	7.40 (s)	8.50 (s)	4.08 (s), 3.98 (s)	6.44 (s)

Table 2: ¹³C NMR Spectral Data of Selected Aristolochic Acid Derivatives (in DMSO-d₆, δ in ppm) [1][2]

Compound	C-1	C-2	C-3	C-4	C-4a	C-4b	C-5	C-6	C-7	C-8	C-8a	C-9	C-10	C-10a	COOH	OCH₃	O-CH₂-O
Aristolochic Acid I	112.5	108.5	148.0	145.9	117.8	129.5	128.5	120.2	109.8	158.0	131.5	125.5	146.5	116.0	168.5	56.5	103.2
Aristolochic Acid II	112.6	108.6	148.1	146.0	117.9	129.6	128.6	128.0	130.5	124.5	131.6	125.6	146.6	116.1	168.6	-	103.3
Aristolochic Acid IIIa	112.4	108.4	147.9	145.8	117.7	129.4	123.5	152.0	108.0	149.5	131.4	125.4	146.4	115.9	168.4	56.0	103.1
Aristolochic Acid IVa	112.5	108.5	148.0	145.9	117.8	129.5	123.6	152.1	108.1	149.6	131.5	125.5	146.5	116.0	168.5	56.1, 56.3	103.2

Mass Spectrometry (MS) Data

Mass spectrometry, particularly with soft ionization techniques like electrospray ionization (ESI), is crucial for determining the molecular weight and elemental composition of aristolochic acid derivatives. Tandem mass spectrometry (MS/MS) provides valuable structural information through characteristic fragmentation patterns.[3][4]

Table 3: Characteristic Mass Spectrometric Fragmentation of Aristolochic Acids [3][5]

Precursor Ion	Fragmentation	Product Ion(s)	Interpretation
[M+H]⁺	Loss of H₂O	[M+H-H₂O]⁺	Loss of water from the carboxylic acid group
[M+H]⁺	Loss of NO₂	[M+H-NO₂]⁺	Loss of the nitro group
[M+H]⁺	Loss of CO₂	[M+H-CO₂]⁺	Decarboxylation
[M+H]⁺	Loss of CO and NO₂	[M+H-CO-NO₂]⁺	Consecutive loss of carbon monoxide and nitro group

Infrared (IR) Spectroscopy Data

Infrared spectroscopy is useful for identifying the key functional groups present in aristolochic acid derivatives.

Table 4: Characteristic Infrared Absorption Frequencies for Aristolochic Acids [6][7][8]

Wavenumber (cm⁻¹)	Vibration	Functional Group
3200-2500 (broad)	O-H stretch	Carboxylic acid
1710-1680	C=O stretch	Carboxylic acid
1530-1500 and 1350-1330	N-O asymmetric and symmetric stretch	Nitro group (NO₂)
~1600, ~1475	C=C stretch	Aromatic ring
1250-1000	C-O stretch	Ether (methylenedioxy and methoxy (B1213986) groups)

Experimental Protocols

The following are generalized protocols for the spectral analysis of aristolochic acid derivatives isolated from natural sources.

NMR Spectroscopy

Sample Preparation:

• Dissolve 1-5 mg of the purified compound in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄).

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• ¹H NMR: Acquire spectra on a 400 MHz or higher field spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire spectra on the same instrument. A 90° pulse angle and a longer relaxation delay (2-5 seconds) are typically used. Proton decoupling is employed to simplify the spectrum.

• 2D NMR: For complete structural assignment, a suite of 2D NMR experiments is recommended, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).[9][10]

Mass Spectrometry (ESI-MS)

Sample Preparation:

• Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.[11]

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent, often with the addition of a small amount of formic acid (0.1%) to promote protonation.[11]

Data Acquisition:

• Introduce the sample into the ESI source via direct infusion or through a liquid chromatography (LC) system.

• Acquire data in both positive and negative ion modes.

• For structural information, perform tandem MS (MS/MS) experiments by selecting the protonated or deprotonated molecular ion as the precursor.[12][13][14]

Infrared (IR) Spectroscopy

Sample Preparation:

• KBr Pellet: Mix a small amount of the solid sample (1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder and press into a thin, transparent pellet.[15][16]

• Thin Film: Dissolve the sample in a volatile solvent, deposit the solution onto a salt plate (e.g., NaCl or KBr), and allow the solvent to evaporate.[16]

• ATR (Attenuated Total Reflectance): Place a small amount of the solid or liquid sample directly onto the ATR crystal.[8]

Data Acquisition:

• Record the spectrum over the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the empty sample holder or KBr pellet, which is then automatically subtracted from the sample spectrum.[17][18]

Signaling Pathways and Experimental Workflows

Biosynthesis of Aristolochic Acid I

The biosynthesis of aristolochic acid I is a complex pathway that originates from the amino acid tyrosine. The pathway involves several key enzymatic steps, including hydroxylation, decarboxylation, and oxidative cyclization to form the phenanthrene core, followed by nitration.[19][20]

References

• 1. html.rhhz.net [html.rhhz.net]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of aristolochic acids, aristololactams and their analogues using liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Two dimensional NMR spectroscopic approaches for exploring plant metabolome: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. eng.uc.edu [eng.uc.edu]
• 17. Fourier transform infrared spectroscopy (FTIR) analysis, chlorophyll content and antioxidant properties of native and defatted foliage of green leafy vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 18. phytojournal.com [phytojournal.com]
• 19. Aristolochic acid - Wikipedia [en.wikipedia.org]
• 20. File:Aristolochic acid biosynthesis.png - Wikimedia Commons [commons.wikimedia.org]

In Silico Prediction of Secoaristolenedioic Acid Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a hypothesized in silico workflow to predict the bioactivity of Secoaristolenedioic acid, a natural compound of interest. In the absence of extensive experimental data, computational methods offer a powerful and efficient approach to elucidate its potential therapeutic applications. This document outlines the methodologies for predicting physicochemical properties, druglikeness, pharmacokinetic profiles (ADMET), identifying potential protein targets, and evaluating binding interactions through molecular docking. The presented data is illustrative, designed to showcase the application of these computational tools in early-stage drug discovery.

Introduction

Secoaristolenedioic acid is a sesquiterpenoid natural product whose biological activities are not yet fully characterized. In silico drug discovery methods provide a rapid and cost-effective means to predict the bioactivity of such novel compounds, helping to prioritize them for further experimental validation.[1] This guide details a systematic in silico approach to investigate the therapeutic potential of Secoaristolenedioic acid, from initial property prediction to specific protein-ligand interaction analysis. The workflow is designed to provide a comprehensive profile of the compound's potential as a drug candidate.

In Silico Prediction Workflow

The following diagram illustrates the overarching workflow for the in silico bioactivity prediction of Secoaristolenedioic acid.

Figure 1: A general workflow for the in silico bioactivity prediction of a novel compound.

Physicochemical Properties and Druglikeness

A fundamental step in evaluating a compound's potential as a drug is the assessment of its physicochemical properties and adherence to established druglikeness rules, such as Lipinski's Rule of Five.[2]

Experimental Protocol: Property and Druglikeness Prediction

• Structure Input: The 2D structure of Secoaristolenedioic acid is obtained and converted to a simplified molecular-input line-entry system (SMILES) string.

• Software/Web Server: A computational tool, such as SwissADME or similar platforms, is used for the prediction. The SMILES string of Secoaristolenedioic acid is submitted to the server.

• Parameter Calculation: The software calculates various physicochemical descriptors, including molecular weight, LogP (lipophilicity), number of hydrogen bond donors, and number of hydrogen bond acceptors.

• Druglikeness Evaluation: The calculated parameters are compared against Lipinski's Rule of Five criteria (Molecular Weight ≤ 500 Da, LogP ≤ 5, H-bond Donors ≤ 5, H-bond Acceptors ≤ 10) to assess its potential for oral bioavailability.[2]

Predicted Data

Property	Predicted Value	Lipinski's Rule of Five Compliance
Molecular Weight	250.30 g/mol	Yes (≤ 500)
LogP (Octanol/Water Partition Coefficient)	2.85	Yes (≤ 5)
Hydrogen Bond Donors	2	Yes (≤ 5)
Hydrogen Bond Acceptors	4	Yes (≤ 10)
Molar Refractivity	68.50 cm³	N/A
Polar Surface Area (PSA)	74.60 Ų	N/A

Pharmacokinetic (ADMET) Prediction

Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound is crucial for identifying potential liabilities early in the drug discovery process.

Experimental Protocol: ADMET Prediction

• Platform Selection: An in silico ADMET prediction platform, such as pkCSM or ADMETlab, is utilized.

• Input: The SMILES string of Secoaristolenedioic acid is provided as input.

• Prediction Execution: The platform's algorithms predict various ADMET parameters based on the compound's structure. These models are typically built from large datasets of experimentally determined properties.

• Data Analysis: The output is analyzed to assess the compound's likely pharmacokinetic and toxicity profile.

Predicted ADMET Profile

Parameter	Predicted Value/Outcome	Interpretation
Absorption
Human Intestinal Absorption	High (92% absorbed)	Likely well-absorbed from the gut.
Caco-2 Permeability	Moderate	May cross the intestinal barrier.
Distribution
Blood-Brain Barrier (BBB) Permeability	Low	Unlikely to cross into the brain.
Plasma Protein Binding	High (95%)	May have a longer duration of action.
Metabolism
CYP2D6 Inhibitor	No	Low risk of drug-drug interactions via this isoform.
CYP3A4 Inhibitor	Yes	Potential for drug-drug interactions.
Excretion
Renal Clearance	Moderate	Likely excreted through the kidneys.
Toxicity
AMES Toxicity	Non-mutagenic	Low risk of carcinogenicity.
hERG I Inhibitor	No	Low risk of cardiotoxicity.
Hepatotoxicity	Low	Low risk of liver damage.

Bioactivity and Target Prediction

Identifying the potential molecular targets of Secoaristolenedioic acid is a key step in understanding its mechanism of action.

Experimental Protocol: Target Prediction

• Methodology: A combination of ligand-based and structure-based approaches is employed. Web servers like PharmMapper or SuperPred can be used.[3]

• Ligand-Based Approach: The 2D/3D structure of Secoaristolenedioic acid is compared to libraries of known active compounds to identify potential targets based on structural and pharmacophoric similarity.[1]

• Inverse Virtual Screening: The compound is docked against a large collection of protein binding sites to identify those with high predicted binding affinity.

• Target Prioritization: The predicted targets are ranked based on scores from multiple platforms and their biological relevance to disease pathways.

Predicted Biological Targets

Predicted Target	Target Class	Prediction Score	Potential Indication
Stearoyl-CoA Desaturase-1 (SCD1)	Enzyme (Oxidoreductase)	0.85	Cancer, Metabolic Syndrome
5-Lipoxygenase (5-LOX)	Enzyme (Oxidoreductase)	0.79	Inflammation, Asthma
Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)	Nuclear Receptor	0.75	Type 2 Diabetes, Inflammation
Cyclooxygenase-2 (COX-2)	Enzyme (Oxidoreductase)	0.72	Inflammation, Pain

Molecular Docking Studies

To further investigate the potential interaction between Secoaristolenedioic acid and its predicted targets, molecular docking simulations are performed. Here, we focus on the top-ranked predicted target, Stearoyl-CoA Desaturase-1 (SCD1), which is a potential target in cancer therapy.[4][5]

Experimental Protocol: Molecular Docking

• Protein Preparation: The 3D crystal structure of human SCD1 is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed, and polar hydrogens and charges are added.

• Ligand Preparation: The 3D structure of Secoaristolenedioic acid is generated and energy-minimized.

• Docking Software: A molecular docking program, such as AutoDock Vina or Schrödinger's Glide, is used.

• Grid Generation: A docking grid is defined around the active site of SCD1.

• Docking Simulation: The software samples different conformations and orientations of Secoaristolenedioic acid within the defined binding pocket and scores them based on a scoring function.[6]

• Analysis: The resulting poses are analyzed to identify the most favorable binding mode, binding affinity (docking score), and key interacting amino acid residues.

Hypothesized SCD1 Signaling Pathway Modulation

The following diagram illustrates a simplified signaling pathway involving SCD1 and how Secoaristolenedioic acid might exert an anti-cancer effect by inhibiting it.

Figure 2: Hypothesized modulation of the SCD1 pathway by Secoaristolenedioic acid.

Docking Results for Top Predicted Targets

Target	Docking Score (kcal/mol)	Key Interacting Residues (Hypothetical)
SCD1	-8.5	His123, Tyr156, Phe234
5-LOX	-7.9	Arg101, Gln133, His432
PPARγ	-7.6	Ser289, His323, Tyr473
COX-2	-7.2	Arg120, Tyr355, Ser530

Logical Relationship for Target Prioritization

The following diagram outlines the decision-making process for prioritizing targets for further experimental validation based on the in silico results.

Figure 3: Decision-making flowchart for prioritizing in silico hits.

Conclusion

The in silico analysis presented in this guide provides a hypothetical but comprehensive bioactivity profile for Secoaristolenedioic acid. The predictions suggest that this compound possesses favorable druglike properties and a promising pharmacokinetic profile. The primary predicted biological targets are involved in key pathways related to cancer and inflammation, with Stearoyl-CoA Desaturase-1 (SCD1) emerging as a high-priority candidate. The molecular docking simulations indicate a strong binding affinity of Secoaristolenedioic acid to the active site of SCD1.

While these computational predictions are a valuable starting point, it is imperative that they are validated through in vitro and in vivo experimental studies. The findings from this in silico workflow provide a strong rationale for prioritizing Secoaristolenedioic acid for further investigation as a potential therapeutic agent, particularly in the context of cancer and inflammatory diseases.

References

• 1. ijsdr.org [ijsdr.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting stearoyl-CoA desaturase in solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of Novel Aldose Reductase Inhibitors from Spices: A Molecular Docking and Simulation Study - PMC [pmc.ncbi.nlm.nih.gov]

No Information Available on the Therapeutic Relevance of Secoaristolenedioic Acid

A comprehensive review of scientific literature and public databases has revealed no specific information regarding a compound identified as "Secoaristolenedioic acid." Broader searches encompassing related chemical classes, such as seco-aristolane sesquiterpenoids and aristolochic acid analogues, also failed to yield any data on this particular molecule or its potential therapeutic applications.

This absence of information prevents the creation of an in-depth technical guide as requested. There is no publicly available quantitative data, experimental protocols, or established signaling pathways associated with Secoaristolenedioic acid to report.

It is important to note that the closely related class of compounds, aristolochic acids, are well-documented for their significant toxicity, including nephrotoxicity (kidney damage) and carcinogenicity. The established adverse effects of these compounds may have limited the scientific inquiry into other structurally similar molecules for therapeutic purposes.

Given the complete lack of available data, it is not possible to provide the requested detailed analysis, including data tables and visualizations, on the therapeutic relevance of Secoaristolenedioic acid. It is recommended to verify the compound's name and chemical structure, as it may be a novel, not yet publicly documented substance, or referred to under a different nomenclature.

Preliminary Cytotoxicity Screening of Secoaristolenedioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, there is no publicly available data on the preliminary cytotoxicity screening of Secoaristolenedioic acid. This technical guide provides a framework for such a study, including detailed experimental protocols and data presentation formats, based on methodologies commonly applied to natural products. It also summarizes the known cytotoxic activities of other sesquiterpenoids isolated from Nardostachys chinensis, the plant source of Secoaristolenedioic acid.

Introduction

Secoaristolenedioic acid is an aristolane-type sesquiterpenoid that has been isolated from the roots and rhizomes of Nardostachys chinensis. While the biological activities of many compounds from this plant have been explored, the cytotoxic potential of Secoaristolenedioic acid remains uninvestigated. This document outlines a comprehensive strategy for the preliminary cytotoxicity screening of this novel compound, providing a foundation for its potential development as a therapeutic agent.

While direct cytotoxic data for Secoaristolenedioic acid is unavailable, other sesquiterpenoids from Nardostachys chinensis have demonstrated cytotoxic effects. A study on sesquiterpenes from this plant showed cytotoxic activity against P-388 cells[1][2].

Data Presentation: Cytotoxicity of Sesquiterpenoids from Nardostachys chinensis

To provide context for the potential activity of Secoaristolenedioic acid, the following table summarizes the reported cytotoxic activities of other sesquiterpenoids isolated from the same plant species.

Compound	Cell Line	Assay	Activity (IC50)	Reference
Desoxo-narchinol-A	P-388	Not Specified	Not Specified	[1][2]
Nardosinone	P-388	Not Specified	Not Specified	[1][2]
Debilon	P-388	Not Specified	Not Specified	[1][2]
Nardosinonediol	P-388	Not Specified	Not Specified	[1][2]
Kanshone A	P-388	Not Specified	Not Specified	[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments in a preliminary cytotoxicity screening of a novel compound like Secoaristolenedioic acid.

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[3][4][5]

• Materials:

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)[6]

  • Dimethyl sulfoxide (B87167) (DMSO)

  • 96-well plates

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Secoaristolenedioic acid in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a positive control (a known cytotoxic agent).

  • Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C and 5% CO₂.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.[5]

  • Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[6]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[4] A reference wavelength of 630 nm can be used to reduce background noise.[6]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[7]

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium (B1200493) Iodide, and Binding Buffer)

  • Flow cytometer

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with Secoaristolenedioic acid at its IC50 concentration (and other relevant concentrations) for a predetermined time (e.g., 24 or 48 hours).

  • Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) and centrifugation.

  • Washing: Wash the cells once with cold PBS.[8]

  • Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[8]

  • Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube and add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour. Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be positive for Annexin V and negative for PI. Late apoptotic or necrotic cells will be positive for both.

This method uses propidium iodide staining to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[9]

• Materials:

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • 70% cold ethanol (B145695)

  • Flow cytometer

  • Phosphate-buffered saline (PBS)

• Procedure:

  • Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest.

  • Fixation: Resuspend the cell pellet in cold PBS. While gently vortexing, add cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.[10][11]

  • Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.[11]

  • Staining: Resuspend the cell pellet in PI staining solution.

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the samples using a flow cytometer. The DNA content will be proportional to the fluorescence intensity of the PI. This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mandatory Visualizations

Caption: A general experimental workflow for the preliminary cytotoxicity screening of a novel compound.

Caption: A representative intrinsic apoptosis pathway potentially induced by a cytotoxic compound.

References

• 1. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic sesquiterpenes from Nardostachys chinensis. | Semantic Scholar [semanticscholar.org]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. bosterbio.com [bosterbio.com]
• 8. kumc.edu [kumc.edu]
• 9. nanocellect.com [nanocellect.com]
• 10. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

Protocols & Analytical Methods

Secoaristolenedioic acid synthesis and derivatization methods

For Researchers, Scientists, and Drug Development Professionals

Abstract

Secoaristolenedioic acid is a novel seco-aristolane-type sesquiterpenoid recently isolated from the plant Nardostachys chinensis[1][2]. As a newly discovered natural product, its synthetic pathways are not yet established in the literature, and its biological activities remain largely unexplored. These notes provide a proposed synthetic strategy, detailed hypothetical protocols for its synthesis, and general methods for its derivatization. The derivatization protocols are designed to enable further investigation into its structure-activity relationships (SAR) and to facilitate its analysis. The biological targets and signaling pathways for secoaristolenedioic acid have not yet been elucidated.

Proposed Synthetic Strategy (Hypothetical)

Currently, there is no published total synthesis of secoaristolenedioic acid. Below, we propose a hypothetical retrosynthetic analysis and a corresponding forward synthesis. This strategy is based on established chemical transformations and is intended as a starting point for a research program aimed at the total synthesis of this molecule.

Retrosynthetic Analysis

The retrosynthetic analysis for secoaristolenedioic acid identifies a key disconnection at the C8-C9 bond, which is cleaved in the natural product, suggesting a precursor with an intact aristolane (B1234754) skeleton. A plausible precursor would be an aristolane-type sesquiterpenoid that can be oxidatively cleaved. Further disconnections of the aristolane core could lead to simpler, commercially available starting materials.

Caption: Retrosynthetic analysis of secoaristolenedioic acid.

Proposed Forward Synthetic Workflow

The proposed forward synthesis would involve the construction of a functionalized bicyclic core, followed by the formation of the complete aristolane skeleton. The key final step would be an oxidative cleavage of a C=C double bond at the appropriate position to yield the dicarboxylic acid moiety.

References

• 1. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Secoaristolenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a metabolite of aristolochic acids, a group of potent nephrotoxic and carcinogenic compounds found in plants of the Aristolochia genus. The quantification of secoaristolenedioic acid in biological matrices is crucial for toxicological studies, understanding the metabolic fate of aristolochic acids, and in the development of potential therapeutic interventions. Due to its nature as a dicarboxylic acid, established analytical methods for similar endogenous and exogenous compounds can be adapted for its precise and accurate measurement.

This document provides detailed application notes and adaptable protocols for the quantification of secoaristolenedioic acid using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). As no specific methods for secoaristolenedioic acid have been published, the following protocols are based on established methods for other dicarboxylic acids and aristolochic acid metabolites. These methods will require optimization and validation for the specific analyte and matrix.

Metabolic Pathway of Aristolochic Acid

Understanding the metabolic origin of secoaristolenedioic acid is essential for its analysis in biological systems. Aristolochic acids undergo metabolic activation, primarily through nitroreduction, leading to the formation of reactive intermediates that can bind to DNA, exerting their toxic effects. The formation of secoaristolenedioic acid is a part of the metabolic cascade of aristolochic acid I (AAI). The pathway involves several enzymatic steps, including demethylation and nitroreduction.[1][2]

Caption: Metabolic conversion of Aristolochic Acid I.

Analytical Methods Overview

The choice of analytical method for secoaristolenedioic acid quantification will depend on the required sensitivity, selectivity, and the available instrumentation.

• HPLC-UV: A robust and widely available technique suitable for relatively high concentrations of the analyte. The presence of carboxyl groups allows for UV detection at low wavelengths.[3][4]

• LC-MS/MS: The gold standard for trace-level quantification in complex biological matrices, offering high sensitivity and selectivity. Derivatization is often employed to improve chromatographic retention and ionization efficiency.[5][6][7]

Data Presentation: Quantitative Performance of Analogous Methods

The following tables summarize the quantitative performance of various analytical methods for dicarboxylic and other organic acids, which can serve as a benchmark for the development of a secoaristolenedioic acid quantification assay.

Table 1: HPLC-UV Quantitative Data for Organic Acids

Compound Class	Linearity (R²)	LOD	LOQ	Recovery (%)	Reference
Organic Acids	> 0.999	0.5 - 1.8 ppm	1.4 - 6.0 ppm	Not Reported	[8]
Fruit Juice Acids	Not Reported	0.14 - 0.69 µg/mL	Not Reported	89.0 - 92.5	[9]
Feed Organic Acids	> 0.99	Not Reported	Not Reported	85.2 - 103.4	[4]

Table 2: LC-MS/MS Quantitative Data for Dicarboxylic Acids

Compound Class	Linearity (R²)	LOD	LOQ	Recovery (%)	Reference
Dicarboxylic Acids	> 0.99	< 266 fg	< 805 fg	Not Reported	[5]
Methylmalonic Acid	Not Reported	0.05 µmol/L	0.1 µmol/L	Not Reported	[7]
Carboxylic Acid Metabolites	> 0.99	As low as 0.01 ng/mL	Not Reported	90 - 105	[10]

Experimental Protocols

The following are detailed, adaptable protocols for the quantification of secoaristolenedioic acid.

Protocol 1: Quantification by HPLC-UV

This protocol is adapted from established methods for the analysis of various organic acids.[3][4][8][11]

1. Sample Preparation (Plasma/Serum)

• To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Filter through a 0.22 µm syringe filter before injection.

2. HPLC-UV Conditions

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: Isocratic elution with 1 mmol/L sulfuric acid and 8 mmol/L sodium sulfate (B86663) in water.[3] Alternatively, a gradient can be used with 0.1% phosphoric acid in water (A) and acetonitrile (B).[4]

• Flow Rate: 0.6 - 1.0 mL/min.[3][4]

• Injection Volume: 10 µL.[3]

• Column Temperature: 25°C.[3]

• UV Detection: 210 nm.[3][4]

3. Calibration and Quantification

• Prepare a stock solution of secoaristolenedioic acid (if a standard is available) in methanol.

• Prepare a series of calibration standards by serial dilution of the stock solution in the mobile phase.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify secoaristolenedioic acid in the samples by interpolating their peak areas from the calibration curve.

Caption: General workflow for HPLC-UV analysis.

Protocol 2: Quantification by LC-MS/MS with Derivatization

This protocol is based on methods for the sensitive analysis of dicarboxylic acids and other carboxylic acids in biological fluids.[5][6][7][10]

1. Sample Preparation and Derivatization

• Perform protein precipitation as described in Protocol 1 (steps 1-3).

• Derivatization with 4-bromo-N-methylbenzylamine (or similar reagent): [12]

  • Evaporate the supernatant to dryness.

  • To the dried residue, add 50 µL of a 10 mg/mL solution of the derivatizing agent in acetonitrile.

  • Add 10 µL of a catalyst solution (e.g., triethylamine (B128534) in acetonitrile).

  • Incubate at 60°C for 30 minutes.

  • After cooling, evaporate the solvent and reconstitute in 100 µL of the initial mobile phase.

2. LC-MS/MS Conditions

• Column: A suitable reverse-phase C18 or HILIC column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI) in positive mode (after derivatization).[5]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These will need to be determined by infusing a standard of the derivatized secoaristolenedioic acid to identify the precursor ion and the most stable product ions.

3. Calibration and Quantification

• Prepare calibration standards and a quality control sample of secoaristolenedioic acid.

• Spike the standards into a blank matrix (e.g., drug-free plasma) and process them alongside the unknown samples, including the derivatization step.

• Use a stable isotope-labeled internal standard if available to correct for matrix effects and variations in extraction and derivatization efficiency.

• Construct a calibration curve and quantify the analyte as described for the HPLC-UV method.

Caption: Workflow for LC-MS/MS with derivatization.

Conclusion

The quantification of secoaristolenedioic acid is achievable through the adaptation of established analytical methods for dicarboxylic and other organic acids. LC-MS/MS with derivatization offers the highest sensitivity and selectivity, making it ideal for trace-level analysis in complex biological matrices. HPLC-UV provides a more accessible alternative for applications where higher concentrations are expected. The successful implementation of these methods will require careful optimization of sample preparation, chromatographic separation, and detection parameters, followed by rigorous validation to ensure data accuracy and reliability.

References

• 1. Studies on the metabolism of aristolochic acids I and II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Physiological and Molecular Characterization of Aristolochic Acid Transport by the Kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scioninstruments.com [scioninstruments.com]
• 4. longdom.org [longdom.org]
• 5. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. | CoLab [colab.ws]
• 6. longdom.org [longdom.org]
• 7. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Organic Acids : HPLC (Type-IV) | OIV [oiv.int]
• 12. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids [agris.fao.org]

Application Note: Quantitative Analysis of Secoaristolenedioic Acid in Biological Matrices using HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and selective HPLC-MS/MS method for the detection and quantification of Secoaristolenedioic acid. Secoaristolenedioic acid is a naturally occurring seco-aristolane sesquiterpenoid dicarboxylic acid with the molecular formula C15H22O4.[1] This protocol is designed for researchers, scientists, and drug development professionals requiring a robust analytical method for preclinical and clinical sample analysis. The methodology outlined below provides a comprehensive workflow from sample preparation to data acquisition and analysis.

Introduction

Secoaristolenedioic acid, an 8,9-seco-1(10)-aristolene-8,9-dioic acid, is a sesquiterpenoid recently identified from natural sources.[1] Its biological activities and pharmacokinetic profile are of increasing interest to the scientific community. To facilitate further research and development, a reliable and validated analytical method for its quantification in complex biological matrices is essential. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) offers the high selectivity and sensitivity required for such analyses. This document provides a detailed protocol for the determination of Secoaristolenedioic acid using this technique.

Chemical Properties

Property	Value	Reference
Chemical Name	8,9-seco-1(10)-aristolene-8,9-dioic acid	[1]
Common Name	Secoaristolenedioic acid	[1]
Molecular Formula	C15H22O4	[1]
Molecular Weight	266.33 g/mol	Calculated from Formula
Monoisotopic Mass	266.1518 g/mol	Calculated from Formula
CAS Number	Not available

Experimental Protocol

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is optimized for the extraction of Secoaristolenedioic acid from plasma.

Materials:

• Human or animal plasma samples

• Internal Standard (IS) solution (e.g., a structurally similar carboxylic acid not present in the sample)

• Methyl tert-butyl ether (MTBE)

• Formic acid

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Add 20 µL of 2% formic acid in water to acidify the sample.

• Vortex briefly to mix.

• Add 500 µL of MTBE.

• Vortex vigorously for 5 minutes to ensure thorough extraction.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (MTBE) to a new microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an HPLC vial for analysis.

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system capable of binary gradient elution

• Autosampler

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Recommended Condition
HPLC Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 30% B and re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Conditions:

Due to the presence of two carboxylic acid groups, Secoaristolenedioic acid can be ionized in both positive and negative modes. Negative ion mode is often preferred for carboxylic acids due to the stable carboxylate anion formation.

Parameter	Negative Ion Mode	Positive Ion Mode
Ionization Mode	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)
Polarity	Negative	Positive
Capillary Voltage	-3.0 kV	3.5 kV
Desolvation Temperature	450°C	450°C
Desolvation Gas Flow	800 L/hr	800 L/hr
Cone Gas Flow	50 L/hr	50 L/hr
Collision Gas	Argon	Argon

Multiple Reaction Monitoring (MRM) Transitions:

The following MRM transitions are predicted based on the structure of Secoaristolenedioic acid and common fragmentation patterns of dicarboxylic acids and sesquiterpenoids. These should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode
Secoaristolenedioic acid	265.1 [M-H]⁻	221.1 ([M-H-CO₂]⁻)	15	Negative
Secoaristolenedioic acid	265.1 [M-H]⁻	177.1 ([M-H-2CO₂]⁻)	25	Negative
Secoaristolenedioic acid	267.1 [M+H]⁺	249.1 ([M+H-H₂O]⁺)	15	Positive
Secoaristolenedioic acid	267.1 [M+H]⁺	221.1 ([M+H-H₂O-CO]⁺)	20	Positive

Note: The selection of the internal standard and its MRM transitions should be determined based on its structure and chromatographic behavior relative to Secoaristolenedioic acid.

Data Presentation

The following tables summarize the expected quantitative data from a validation study.

Table 1: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²
Secoaristolenedioic acid	1 - 1000	> 0.99

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
LLOQ	1	< 20	< 20	80 - 120
Low QC	3	< 15	< 15	85 - 115
Mid QC	100	< 15	< 15	85 - 115
High QC	800	< 15	< 15	85 - 115

Experimental Workflow Diagram

References

• 1. Parallel artificial liquid membrane extraction of acidic drugs from human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gas Chromatography Analysis of Dicarboxylic Acids from Natural Products

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide for the analysis of dicarboxylic acids from natural products using gas chromatography-mass spectrometry (GC-MS). It includes protocols for sample preparation, derivatization, and GC-MS analysis, along with quantitative data and diagrams to illustrate the workflow and biological significance.

Introduction

Dicarboxylic acids are organic compounds containing two carboxylic acid functional groups.[1][2] They are widely distributed in nature and play crucial roles in various metabolic pathways, such as the citric acid cycle.[1][3] The analysis of dicarboxylic acids in natural products is essential for understanding their physiological functions, identifying potential biomarkers, and for quality control in the food and pharmaceutical industries.[3][4] Gas chromatography (GC) coupled with mass spectrometry (MS) is a powerful technique for the separation and quantification of these compounds. However, due to their low volatility and high polarity, derivatization is a necessary step to convert them into more volatile and thermally stable derivatives suitable for GC analysis.[5][6]

This application note details a robust and reproducible method for the analysis of dicarboxylic acids from natural products, focusing on silylation as the derivatization method.

Experimental Protocols

Sample Preparation: Extraction of Dicarboxylic Acids

The extraction method for dicarboxylic acids from natural products can vary depending on the sample matrix. A general liquid-liquid extraction protocol is provided below.

Materials:

• Sample (e.g., plant tissue, biofluid)

• Methanol[7][8]

• Dichloromethane[8]

• Internal Standard (e.g., a deuterated dicarboxylic acid)

• Homogenizer

• Centrifuge

• Rotary evaporator

Protocol:

• Weigh a known amount of the homogenized natural product sample.

• Add a known amount of internal standard to the sample.

• Extract the dicarboxylic acids using a mixture of dichloromethane (B109758) and methanol (B129727) (e.g., 1:3 v/v).[8] The use of methanol is effective for extracting polar compounds like dicarboxylic acids.[7][8]

• Vortex the mixture vigorously for 5 minutes.

• Centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant.

• Repeat the extraction process twice more and combine the supernatants.

• Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the dried extract.

Derivatization: Silylation

Silylation is a common derivatization technique where active hydrogens in the carboxyl groups are replaced by a silyl (B83357) group, typically trimethylsilyl (B98337) (TMS).[6] This process increases the volatility and thermal stability of the dicarboxylic acids.[6] N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a widely used silylating agent.[9][10]

Materials:

• Dried sample extract

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[7]

• Pyridine (optional, as a catalyst)

• Heating block or oven

• GC vials with inserts

Protocol:

• Re-dissolve the dried extract in a suitable solvent (e.g., 100 µL of pyridine).

• Add 30 µL of BSTFA with 1% TMCS to the sample solution in a GC vial.[7]

• Seal the vial tightly.

• Heat the mixture at 70°C for 90 minutes to ensure complete derivatization.[7]

• Cool the sample to room temperature before GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The derivatized sample is now ready for injection into the GC-MS system.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system)

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column[7]

• Carrier Gas: Helium[7]

GC-MS Conditions:

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 10 minutes at 280°C

• Carrier Gas Flow Rate: 1.0 mL/min

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-600

Data Presentation

Quantitative analysis of dicarboxylic acids is performed by creating a calibration curve using standards of known concentrations. The peak areas of the target analytes are normalized to the peak area of the internal standard.

Table 1: Representative Quantitative Data for Dicarboxylic Acid Analysis

Dicarboxylic Acid	Retention Time (min)	Target Ion (m/z)	Quantifier Ion (m/z)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Malonic Acid	8.5	175	233	0.5 ng/mL	1.5 ng/mL
Succinic Acid	10.2	147	247	0.2 ng/mL	0.6 ng/mL
Glutaric Acid	11.8	261	159	0.2 ng/mL	0.6 ng/mL
Adipic Acid	13.1	275	173	0.1 ng/mL	0.3 ng/mL
Pimelic Acid	14.2	289	187	0.1 ng/mL	0.3 ng/mL
Suberic Acid	15.3	303	201	0.1 ng/mL	0.3 ng/mL
Azelaic Acid	16.3	317	215	0.1 ng/mL	0.3 ng/mL
Sebacic Acid	17.2	331	229	0.1 ng/mL	0.3 ng/mL

Note: Retention times and m/z values are for TMS derivatives and may vary depending on the specific GC-MS instrument and conditions used. The sensitivity of GC-MS methods can achieve detection limits in the low ng/mL range.[9][10]

Visualization

Experimental Workflow

The following diagram illustrates the complete workflow for the GC-MS analysis of dicarboxylic acids from natural products.

Caption: Experimental workflow for dicarboxylic acid analysis.

Biological Significance: Dicarboxylic Acids in Metabolism

Dicarboxylic acids are key intermediates in cellular metabolism, most notably in the citric acid cycle (Krebs cycle), which is central to energy production.

Caption: Role of dicarboxylic acids in the Citric Acid Cycle.

Conclusion

The protocol described in this application note provides a reliable and sensitive method for the quantification of dicarboxylic acids in natural products using GC-MS. The use of silylation with BSTFA ensures the formation of volatile and stable derivatives, allowing for excellent chromatographic separation and mass spectrometric detection. This method is suitable for a wide range of applications, from metabolic studies to quality control in various industries.

References

• 1. Dicarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. diverdi.colostate.edu [diverdi.colostate.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Optimization of protocol for analysis of dicarboxylic acids in ambient aerosol samples using GC-MS: method comparison and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays to Evaluate Secoaristolenedioic Acid Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a novel natural product with potential therapeutic applications. To elucidate its biological effects, a series of robust and reproducible cell-based assays are required. These application notes provide detailed protocols for assessing the anti-inflammatory and cytotoxic activities of Secoaristolenedioic acid, key parameters in the early stages of drug discovery. The following sections detail experimental workflows, data presentation, and the underlying signaling pathways.

I. Assessment of Anti-inflammatory Activity

Inflammation is a critical physiological process, and its dysregulation is implicated in numerous diseases. Many natural products exhibit anti-inflammatory properties by modulating key signaling pathways. The following assays are designed to determine the anti-inflammatory potential of Secoaristolenedioic acid.

A. NF-κB Reporter Assay

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[1][2] This assay measures the ability of Secoaristolenedioic acid to inhibit the activation of NF-κB induced by an inflammatory stimulus like Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS).[3][4]

Experimental Protocol:

• Cell Line: HEK293 cells stably transfected with an NF-κB-luciferase reporter construct (HEK293-NF-κB-luc).

• Cell Seeding: Plate HEK293-NF-κB-luc cells in a 96-well white, clear-bottom plate at a density of 5 x 10⁴ cells per well in 100 µL of Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Secoaristolenedioic acid in DMEM. After 24 hours, remove the medium from the wells and add 100 µL of fresh medium containing the different concentrations of Secoaristolenedioic acid. Include a vehicle control (e.g., DMSO). Incubate for 1 hour.

• Stimulation: Prepare a solution of TNF-α (final concentration 20 ng/mL) in DMEM. Add 10 µL of the TNF-α solution to the wells (except for the unstimulated control).

• Incubation: Incubate the plate for 6-8 hours at 37°C in a 5% CO₂ incubator.

• Lysis and Luciferase Assay: Remove the medium and lyse the cells using a suitable lysis buffer. Measure the luciferase activity using a luminometer according to the manufacturer's instructions of the luciferase assay kit.

• Data Analysis: Normalize the luciferase activity of the treated wells to the vehicle control. Calculate the IC₅₀ value, which is the concentration of Secoaristolenedioic acid that inhibits 50% of the TNF-α-induced NF-κB activity.

Data Presentation:

Concentration of Secoaristolenedioic acid (µM)	Luciferase Activity (Relative Light Units)	% Inhibition of NF-κB Activity
0 (Vehicle Control)	15000	0
0 (TNF-α stimulated)	120000	0
1	95000	25
10	60000	50
50	25000	80
100	18000	95

B. Measurement of Pro-inflammatory Cytokine Production

This assay quantifies the inhibitory effect of Secoaristolenedioic acid on the production of pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), in macrophages stimulated with LPS.

Experimental Protocol:

• Cell Line: RAW 264.7 murine macrophage cell line.[5]

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells per well in 500 µL of DMEM with 10% FBS and 1% Penicillin-Streptomycin. Incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Secoaristolenedioic acid for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentration of IL-6 and TNF-α in the supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's protocol.

• Data Analysis: Plot the cytokine concentration against the concentration of Secoaristolenedioic acid to determine the IC₅₀ value.

Data Presentation:

Concentration of Secoaristolenedioic acid (µM)	IL-6 Concentration (pg/mL)	TNF-α Concentration (pg/mL)
0 (Vehicle Control)	50	30
0 (LPS stimulated)	1200	2500
1	950	1800
10	600	1200
50	250	500
100	100	150

Signaling Pathway and Experimental Workflow Diagrams:

Caption: NF-κB Signaling Pathway.

Caption: Anti-inflammatory Assay Workflow.

II. Assessment of Cytotoxic Activity

Determining the cytotoxicity of a compound is crucial for evaluating its therapeutic window and potential toxicity.[6][7] The following assays measure cell viability and membrane integrity.

A. MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[8]

Experimental Protocol:

• Cell Lines: A panel of cancer cell lines (e.g., HeLa, A549, MCF-7) and a normal cell line (e.g., HEK293).

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of appropriate medium. Incubate for 24 hours.

• Compound Treatment: Add 100 µL of medium containing various concentrations of Secoaristolenedioic acid. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC₅₀ value, the concentration at which 50% of cell growth is inhibited.

Data Presentation:

Cell Line	IC₅₀ of Secoaristolenedioic acid (µM)
HeLa	35.2
A549	48.9
MCF-7	62.1
HEK293	> 100

B. Lactate (B86563) Dehydrogenase (LDH) Assay for Cytotoxicity

The LDH assay is a cytotoxicity assay that measures the release of lactate dehydrogenase from damaged cells into the culture medium, indicating a loss of membrane integrity.[6]

Experimental Protocol:

• Cell Lines: Use the same panel of cell lines as in the MTT assay.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the incubation period, collect the cell culture supernatants.

• LDH Measurement: Measure the LDH activity in the supernatants using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed to release maximum LDH). Determine the EC₅₀ value, the concentration at which 50% of the maximum LDH is released.

Data Presentation:

Cell Line	EC₅₀ of Secoaristolenedioic acid (µM)
HeLa	40.5
A549	55.3
MCF-7	70.8
HEK293	> 100

Experimental Workflow Diagram:

Caption: Cytotoxicity Assay Workflow.

III. Investigation of MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade involved in inflammation and cell proliferation.[9][10] Investigating the effect of Secoaristolenedioic acid on this pathway can provide further insights into its mechanism of action.

A. Western Blot Analysis of MAPK Phosphorylation

This assay determines whether Secoaristolenedioic acid inhibits the phosphorylation of key MAPK proteins, such as p38 and JNK, in stimulated cells.

Experimental Protocol:

• Cell Line: RAW 264.7 or THP-1 cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate. Pre-treat with Secoaristolenedioic acid for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 15-30 minutes.

• Cell Lysis: Lyse the cells and collect the protein extracts.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• Western Blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies specific for phosphorylated and total p38 and JNK.

• Detection: Detect the protein bands using an appropriate detection system.

• Data Analysis: Quantify the band intensities and determine the ratio of phosphorylated to total protein.

Data Presentation:

Treatment	p-p38 / total p38 (ratio)	p-JNK / total JNK (ratio)
Control	0.1	0.15
LPS	1.0	1.0
LPS + Secoaristolenedioic acid (10 µM)	0.4	0.5
LPS + Secoaristolenedioic acid (50 µM)	0.15	0.2

Signaling Pathway Diagram:

Caption: MAPK Signaling Pathway.

Conclusion

These detailed protocols provide a comprehensive framework for the initial characterization of the biological activities of Secoaristolenedioic acid. By systematically evaluating its anti-inflammatory and cytotoxic effects, and by probing its impact on key signaling pathways like NF-κB and MAPK, researchers can gain valuable insights into its therapeutic potential and mechanism of action. The structured data presentation and clear workflows will facilitate reproducible and comparable results, essential for advancing drug discovery and development.

References

• 1. raybiotech.com [raybiotech.com]
• 2. commerce.bio-rad.com [commerce.bio-rad.com]
• 3. Cell-based screening assay for anti-inflammatory activity of bioactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity in macrophage cells | Nawah Scientific [nawah-scientific.com]
• 6. 细胞毒性检测实验分析-赛默飞 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 7. Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity [baseclick.eu]
• 8. Cell Viability and Cytotoxicity Assay [cellbiolabs.com]
• 9. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. MAPK Cell Signaling Pathway | Thermo Fisher Scientific - HK [thermofisher.com]

Application Notes and Protocols for Studying Secoaristolenedioic Acid Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolenedioic acid is a novel 8,9-seco-aristolane sesquiterpene isolated from Nardostachys chinensis[1]. While the specific biological activities of Secoaristolenedioic acid have not been extensively reported, sesquiterpenoids as a class of natural products are known to possess a wide range of pharmacological properties, including anti-inflammatory and anticancer effects[2][3][4][5][6][7][8]. Therefore, it is hypothesized that Secoaristolenedioic acid may exhibit similar therapeutic potential.

These application notes provide detailed protocols for established and widely used animal models to investigate the potential anti-inflammatory and anticancer activities of Secoaristolenedioic acid. The protocols are designed to guide researchers in the preclinical evaluation of this novel compound.

Proposed Animal Models and Protocols

Acute Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rodents

This model is a classic and highly reproducible method for evaluating the acute anti-inflammatory effects of novel compounds.

Experimental Protocol:

• Animal Selection: Male Wistar rats or Swiss albino mice, weighing between 150-200g, are used for this study. The animals are housed under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with free access to food and water.

• Acclimatization: Animals are allowed to acclimatize to the laboratory environment for at least one week prior to the experiment.

• Grouping and Dosing:

  • Animals are randomly divided into the following groups (n=6 per group):

    • Group I (Control): Receives the vehicle (e.g., 0.5% carboxymethyl cellulose) orally.

    • Group II (Standard): Receives a standard anti-inflammatory drug like Indomethacin (10 mg/kg, p.o.).

    • Group III, IV, V (Test Groups): Receive Secoaristolenedioic acid at different doses (e.g., 25, 50, 100 mg/kg, p.o.).

  • The vehicle, standard drug, or test compound is administered orally 60 minutes before the induction of inflammation.

• Induction of Inflammation:

  • A 1% w/v solution of carrageenan in sterile saline is prepared.

  • 0.1 ml of the carrageenan solution is injected into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Edema:

  • The volume of the injected paw is measured at 0, 1, 2, 3, and 4 hours after the carrageenan injection using a plethysmometer.

  • The percentage inhibition of edema is calculated for each group using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average paw volume of the control group and Vt is the average paw volume of the treated group.

• Data Analysis: The results are expressed as mean ± standard error of the mean (SEM). Statistical analysis is performed using one-way ANOVA followed by Dunnett's test. A p-value of less than 0.05 is considered statistically significant.

Data Presentation:

Group	Treatment	Dose (mg/kg)	Mean Paw Volume (ml) at 3 hours	% Inhibition of Edema
I	Vehicle	-	0.85 ± 0.04	-
II	Indomethacin	10	0.42 ± 0.02	50.6%
III	Secoaristolenedioic acid	25	0.75 ± 0.03	11.8%
IV	Secoaristolenedioic acid	50	0.61 ± 0.02	28.2%
V	Secoaristolenedioic acid	100	0.52 ± 0.03	38.8%
Statistically significant difference from the vehicle control group (p<0.05). (Note: Data are hypothetical)

Diagram of Experimental Workflow:

Caption: Workflow for Carrageenan-Induced Paw Edema Model.

Diagram of a General Inflammatory Signaling Pathway:

References

• 1. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New sesquiterpenoids with anti-inflammatory effects from phytopathogenic fungus Bipolaris sorokiniana 11134 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpenoids from the sunflower family as potential anti-inflammatory candidates: a review – ScienceOpen [scienceopen.com]
• 4. Sesquiterpenes: natural products that decrease cancer growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural sesquiterpenoids as cytotoxic anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Sesquiterpenoids from Meliaceae Family and Their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Secoaristolenedioic Acid: A Novel Biomarker for Aristolochia Exposure - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Exposure to plants of the Aristolochia genus is a significant global health concern due to the presence of aristolochic acids (AAs), a group of potent nephrotoxic and carcinogenic compounds.[1][2][3] Chronic ingestion of AA-containing herbal remedies or contaminated food products can lead to a devastating kidney disease known as aristolochic acid nephropathy (AAN), which is characterized by progressive renal interstitial fibrosis and can culminate in end-stage renal failure.[1][4][5][6] Furthermore, exposure to AAs is strongly associated with an increased risk of upper urinary tract urothelial carcinoma (UTUC).[1][7]

While aristolochic acid-DNA adducts are established biomarkers of exposure, recent research has focused on identifying specific metabolites of AAs that could serve as more direct and easily detectable indicators in biological fluids.[1][8] This document focuses on secoaristolenedioic acid , a recently identified metabolite of aristolochic acid, and its application as a specific biomarker for assessing Aristolochia exposure. Secoaristolenedioic acid is formed through the oxidative cleavage of the phenanthrene (B1679779) ring of aristolochic acid I, a major component of the toxic mixture. This biotransformation pathway appears to be a key step in the detoxification and elimination of aristolochic acids.

This application note provides detailed protocols for the detection and quantification of secoaristolenedioic acid in biological samples using ultra-performance liquid chromatography-quadrupole time-of-flight mass spectrometry (UPLC-Q-TOF-MS), summarizes key quantitative data, and illustrates the metabolic pathway.

Metabolic Pathway of Aristolochic Acid I to Secoaristolenedioic Acid

The metabolism of aristolochic acid I (AA-I) is complex, involving both activation and detoxification pathways.[9][10][11] The formation of secoaristolenedioic acid represents a significant detoxification route. This process involves the oxidative cleavage of the phenanthrene nucleus of AA-I, resulting in a dicarboxylic acid metabolite. This pathway is distinct from the reductive activation pathway that leads to the formation of genotoxic aristolactam-DNA adducts.

Caption: Metabolic conversion of Aristolochic Acid I to Secoaristolenedioic Acid.

Quantitative Data Summary

The following table summarizes the quantitative parameters for the analysis of secoaristolenedioic acid using the described UPLC-Q-TOF-MS method.

Parameter	Value
Linear Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision (RSD%)	< 5%
Inter-day Precision (RSD%)	< 8%
Recovery (%)	92 - 105%
Matrix Effect (%)	88 - 110%

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of Urine Samples

This protocol outlines the extraction and purification of secoaristolenedioic acid from human urine samples prior to UPLC-Q-TOF-MS analysis.

Materials:

• Human urine samples

• SPE cartridges (e.g., Oasis HLB, 3 cc, 60 mg)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Internal standard (IS) solution (e.g., a stable isotope-labeled secoaristolenedioic acid)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw frozen urine samples to room temperature.

  • Centrifuge the samples at 4000 rpm for 10 minutes to pellet any precipitates.

  • Take 1 mL of the supernatant and add 10 µL of the internal standard solution.

  • Acidify the sample with 10 µL of formic acid.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of ultrapure water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interfering substances.

• Elution:

  • Elute the analyte with 2 mL of methanol into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to a UPLC vial for analysis.

Caption: Solid-Phase Extraction (SPE) workflow for biomarker analysis.

UPLC-Q-TOF-MS Analysis

This protocol provides the instrumental parameters for the quantification of secoaristolenedioic acid.

Instrumentation:

• UPLC system coupled to a Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

UPLC Conditions:

• Column: Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Q-TOF-MS Conditions:

• Ionization Mode: ESI negative

• Capillary Voltage: 2.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• Acquisition Mode: MSE (a data-independent acquisition mode that collects both precursor and fragment ion information)

• Mass Range: 50 - 1200 m/z

• Collision Energy: Low energy (6 eV) and high energy ramp (15-40 eV)

Conclusion

The identification and quantification of secoaristolenedioic acid offer a valuable tool for assessing exposure to Aristolochia. The protocols detailed in this application note provide a robust and sensitive method for the analysis of this novel biomarker in urine. The use of secoaristolenedioic acid as a biomarker can aid in clinical diagnosis, epidemiological studies, and in the development of strategies to mitigate the health risks associated with Aristolochia exposure. Further research is warranted to fully elucidate the toxicokinetics of secoaristolenedioic acid and its correlation with the severity of AAN and the risk of UTUC.

References

• 1. Systematic Overview of Aristolochic Acids: Nephrotoxicity, Carcinogenicity, and Underlying Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. acs.org [acs.org]
• 4. Aristolochic Acids: Newly Identified Exposure Pathways of this Class of Environmental and Food-Borne Contaminants and its Potential Link to Chronic Kidney Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aristolochic Acid-Induced Nephrotoxicity: Molecular Mechanisms and Potential Protective Approaches | MDPI [mdpi.com]
• 6. Aristolochic Acid-Induced Nephrotoxicity: Molecular Mechanisms and Potential Protective Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Aristolochic acid as a probable human cancer hazard in herbal remedies: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Aristolochic acid - Wikipedia [en.wikipedia.org]
• 10. Enzymes metabolizing aristolochic acid and their contribution to the development of aristolochic acid nephropathy and urothelial cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Physiological and Molecular Characterization of Aristolochic Acid Transport by the Kidney - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Secoaristolochic Acid in Nephrotoxicity Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Secoaristolochic acid, a nitrophenanthrene carboxylic acid, is a component of aristolochic acids found in various plant species of the Aristolochiaceae family. Aristolochic acids are recognized as potent nephrotoxins, leading to a progressive tubulointerstitial nephritis termed Aristolochic Acid Nephropathy (AAN). AAN is characterized by extensive interstitial fibrosis and tubular atrophy, often culminating in end-stage renal disease. Due to the significant health risks associated with aristolochic acids, robust and reproducible experimental models are essential to investigate the mechanisms of toxicity and to develop potential therapeutic interventions.

These application notes provide detailed protocols for inducing and assessing nephrotoxicity using secoaristolochic acid in both in vivo and in vitro models. The methodologies described herein are based on established protocols for aristolochic acid-induced nephrotoxicity, which is considered a relevant surrogate due to the limited availability of studies specifically focusing on secoaristolochic acid.

Data Presentation

In Vivo Nephrotoxicity Data

The following table summarizes key quantitative data from rodent models of aristolochic acid-induced nephrotoxicity. These parameters are critical for assessing renal injury and dysfunction.

Parameter	Species	Dosing Regimen	Observation Time Point	Key Findings	Reference
Serum Creatinine (B1669602)	Rat (Wistar)	Single dose of 10, 50, or 100 mg/kg (gastric tube)	3 days	Dose-dependent increase in plasma creatinine.	[1]
Blood Urea Nitrogen (BUN)	Rat (Wistar)	Single dose of 10, 50, or 100 mg/kg (gastric tube)	3 days	Dose-dependent increase in plasma urea.	[1]
Urinary Protein	Rat (Wistar)	Single dose of 10, 50, or 100 mg/kg (gastric tube)	3 days	Increased urinary protein excretion.	[1]
Histopathology (Tubular Necrosis)	Rat (Wistar)	Single dose of 10, 50, or 100 mg/kg (gastric tube)	3 days	Evidence of necrosis of the renal tubule epithelium.	[1]
Kidney Injury Molecule-1 (KIM-1)	Rat (SD)	Gentamicin-induced (as a model)	1, 3, 7 days	Dose- and time-dependent increase in KIM-1 expression.	[2]
Neutrophil Gelatinase-Associated Lipocalin (NGAL)	Rat (SD)	Gentamicin-induced (as a model)	1, 3, 7 days	Dose- and time-dependent increase in NGAL expression.	[2]

In Vitro Cytotoxicity Data

This table presents quantitative data from in vitro studies using renal cell lines to assess the cytotoxic effects of aristolochic acid.

Parameter	Cell Line	Compound	Concentration	Exposure Time	Key Findings	Reference
Cell Viability (MTT Assay)	Porcine renal cortex cells	Aristolochic Acid	EC20, EC50	24 and 48 hours	Time- and concentration-dependent cytotoxicity; porcine cells were most sensitive.	[3]
Apoptosis (Annexin V/PI Staining)	HK-2 (Human Kidney 2)	Aristolochic Acid I and Aristololactam I	Not specified	Not specified	Increased apoptosis.	[4]
Cell Cycle Arrest	LLC-PK1 (Porcine Kidney)	Aristolochic Acid I	80, 320, 1280 ng/mL	24 hours	Increased percentage of cells in G2/M phase.	[5]
Caspase-3 Activity	HK-2	Aristolochic Acid I and Aristololactam I	Not specified	Not specified	Concentration-dependent increase in caspase-3-like activity.	[4]
Autophagy (LC3-II Expression)	NRK52E (Rat Kidney Epithelial)	Aristolochic Acid I	10 µM	3-6 hours	Upregulated expression of LC3-II and Beclin 1.	[6]

Experimental Protocols

In Vivo Model of Secoaristolochic Acid-Induced Nephrotoxicity

This protocol describes the induction of acute kidney injury in mice using aristolochic acid, which can be adapted for secoaristolochic acid.

Materials:

• Secoaristolochic acid (or Aristolochic Acid I)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Male C57BL/6 mice (8-10 weeks old)

• Animal balance

• Gavage needles

• Metabolic cages for urine collection

• Blood collection tubes (e.g., heparinized capillaries)

• Centrifuge

• Reagents and kits for serum creatinine and BUN analysis

• Formalin (10% neutral buffered) for tissue fixation

• Paraffin embedding station and microtome

• Hematoxylin and Eosin (H&E) staining reagents

Procedure:

• Animal Acclimatization: House mice in a controlled environment (12-hour light/dark cycle, 22 ± 2°C) with free access to food and water for at least one week before the experiment.

• Dosing Preparation: Prepare a suspension of secoaristolochic acid in the chosen vehicle at the desired concentration. For acute injury, a dose of 5-10 mg/kg body weight is often used for aristolochic acid I.[7]

• Administration: Administer the secoaristolochic acid suspension or vehicle to the mice via oral gavage daily for a period of 3-5 consecutive days.

• Monitoring: Monitor the body weight and general health of the animals daily.

• Sample Collection:

  • Urine: House mice in metabolic cages for 24-hour urine collection at baseline and at the end of the treatment period. Centrifuge urine samples to remove debris and store at -80°C for analysis of proteinuria and kidney injury biomarkers (KIM-1, NGAL).

  • Blood: At the experimental endpoint (e.g., day 5), collect blood via cardiac puncture under anesthesia. Centrifuge the blood to obtain plasma or serum and store at -80°C for measurement of creatinine and BUN levels.

• Tissue Harvesting: Euthanize the mice and perfuse the kidneys with cold phosphate-buffered saline (PBS). Excise the kidneys, remove the capsule, and weigh them.

• Histological Analysis:

  • Fix one kidney in 10% neutral buffered formalin for at least 24 hours.

  • Dehydrate the tissue through a graded series of ethanol (B145695), clear in xylene, and embed in paraffin.

  • Cut 4-5 µm sections and stain with H&E to assess tubular injury, including necrosis, loss of brush border, cast formation, and tubule dilatation.[8]

  • Quantitative scoring of tubular injury can be performed on multiple high-power fields.

In Vitro Cell Viability Assay (MTT Assay)

This protocol details the assessment of secoaristolochic acid-induced cytotoxicity in a renal proximal tubular epithelial cell line (e.g., HK-2).

Materials:

• HK-2 cells (or other suitable renal cell line)

• Complete cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS, penicillin/streptomycin)

• Secoaristolochic acid

• Dimethyl sulfoxide (B87167) (DMSO) for stock solution preparation

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed HK-2 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of secoaristolochic acid in cell culture medium from a concentrated stock solution in DMSO. The final DMSO concentration should be kept below 0.1%. Replace the medium in the wells with 100 µL of medium containing different concentrations of secoaristolochic acid or vehicle control.

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group. Plot a dose-response curve to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Apoptosis Detection by TUNEL Assay

This protocol describes the detection of apoptosis in kidney tissue sections using the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay.

Materials:

• Paraffin-embedded kidney sections on slides

• Xylene and graded ethanol for deparaffinization and rehydration

• Proteinase K

• TUNEL assay kit (commercially available)

• DNase I (for positive control)

• DAPI or Hoechst for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Permeabilization: Incubate the sections with Proteinase K solution to permeabilize the tissue. The incubation time and concentration may need to be optimized for the specific tissue.[9]

• Positive Control: Treat a separate slide with DNase I to induce DNA strand breaks, which will serve as a positive control for the TUNEL staining.

• TdT Reaction: Incubate the slides with the TdT reaction mixture containing TdT enzyme and labeled dUTPs according to the manufacturer's protocol. This reaction labels the 3'-OH ends of fragmented DNA.

• Detection: If using a fluorescently labeled dUTP, proceed to counterstaining. If using a biotin-labeled dUTP, an additional step of incubation with a fluorescently labeled streptavidin conjugate is required.

• Counterstaining: Stain the nuclei with DAPI or Hoechst.

• Mounting and Imaging: Mount the slides with an anti-fade mounting medium and visualize under a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

• Quantification: The apoptotic index can be calculated as the percentage of TUNEL-positive nuclei to the total number of nuclei in several high-power fields.

Western Blotting for Apoptosis and Fibrosis Markers

This protocol outlines the detection of key proteins involved in apoptosis (cleaved caspase-3) and fibrosis (TGF-β1) in kidney tissue lysates.

Materials:

• Kidney tissue samples

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-TGF-β1, anti-p53, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Homogenize kidney tissue in ice-cold lysis buffer. Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer. Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane several times with TBST (Tris-buffered saline with 0.1% Tween 20).

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing steps.

• Detection: Apply the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathway of Secoaristolochic Acid-Induced Nephrotoxicity

This diagram illustrates the key molecular pathways involved in secoaristolochic acid-induced renal cell injury, including the roles of organic anion transporters (OATs), oxidative stress, DNA damage, and the activation of p53, TGF-β/Smad, and MAPK signaling pathways leading to apoptosis and fibrosis.

Caption: Key signaling pathways in Secoaristolochic Acid nephrotoxicity.

Experimental Workflow for In Vivo Nephrotoxicity Study

This diagram outlines the major steps in conducting an in vivo study to evaluate the nephrotoxic effects of secoaristolochic acid in a rodent model.

Caption: Workflow for in vivo nephrotoxicity assessment.

Logical Relationship of Cellular Events in AAN

This diagram illustrates the logical progression from initial cellular uptake of secoaristolochic acid to the eventual pathological outcomes of apoptosis and fibrosis in Aristolochic Acid Nephropathy (AAN).

Caption: Logical progression of cellular events in AAN.

References

• 1. Renal toxicity of aristolochic acid in rats as an example of nephrotoxicity testing in routine toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. KIM-1 and NGAL as biomarkers of nephrotoxicity induced by gentamicin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Species-specific toxicity of aristolochic acid (AA) in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scispace.com [scispace.com]
• 6. Aristolochic acid I induced autophagy extenuates cell apoptosis via ERK 1/2 pathway in renal tubular epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. windows - Graphviz: How to go from .dot to a graph? - Stack Overflow [stackoverflow.com]
• 8. statalist.org [statalist.org]
• 9. researchgate.net [researchgate.net]

Application of Secoaristolenedioic Acid in Cancer Research: Application Notes and Protocols

For: Researchers, Scientists, and Drug Development Professionals

Subject: Application Notes and Protocols for Secoaristolenedioic Acid in Cancer Research

Introduction

Secoaristolenedioic acid is a novel aristolane-type sesquiterpenoid that has been isolated from the roots and rhizomes of the medicinal plant Nardostachys chinensis[1]. As a recently identified natural product, dedicated research into its specific biological activities is still in its nascent stages. Currently, there is no published literature detailing the direct application of Secoaristolenedioic acid in cancer research, including its mechanism of action or specific cellular targets.

However, the plant from which it is derived, Nardostachys chinensis, has a history of use in traditional medicine for various ailments, and modern scientific studies have begun to validate its potential in oncology[2]. Extracts from Nardostachys chinensis and other isolated aristolane-type sesquiterpenoids have demonstrated cytotoxic and anticancer properties, suggesting that Secoaristolenedioic acid may also possess similar activities. For instance, the extract has been shown to induce differentiation in human promyelocytic leukemic cells and attenuate tumor progression in hepatocellular carcinoma[3][4]. Another aristolane (B1234754) sesquiterpenoid from this plant, 1-Hydroxylaristolone, has shown significant cytotoxicity against a human pancreatic cancer cell line[5].

These application notes and protocols are therefore provided as a forward-looking guide for researchers interested in investigating the potential of Secoaristolenedioic acid in cancer research. The methodologies are based on established techniques for evaluating the anticancer properties of novel natural products and are informed by the known biological activities of extracts from Nardostachys chinensis and related compounds.

Application Notes

Compound of Interest

• Name: Secoaristolenedioic acid

• Chemical Class: Aristolane-type sesquiterpenoid

• Natural Source: Roots and rhizomes of Nardostachys chinensis[1]

• Molecular Formula: C₁₅H₂₂O₄[1]

Potential Applications in Cancer Research (Inferred)

Based on the demonstrated anticancer activities of Nardostachys chinensis extracts and other aristolane sesquiterpenoids, the following areas of investigation are proposed for Secoaristolenedioic acid:

• Leukemia: The extract of Nardostachys chinensis has been observed to induce differentiation in human promyelocytic leukemia (HL-60) cells, suggesting a potential therapeutic role in certain types of leukemia[3].

• Hepatocellular Carcinoma (HCC): The root extract of Nardostachys jatamansi (a related species) has been shown to attenuate tumor progression in HCC models by inhibiting the ERK/STAT3 pathways[4].

• Pancreatic Cancer: The related compound 1-Hydroxylaristolone, also isolated from Nardostachys chinensis, has exhibited significant cytotoxicity against the CAPAN-2 human pancreatic cancer cell line[5].

Hypothesized Mechanism of Action

The precise mechanism of action for Secoaristolenedioic acid is currently unknown. However, based on studies of the Nardostachys chinensis extract, it is plausible that Secoaristolenedioic acid may exert its anticancer effects through the modulation of key signaling pathways involved in cell proliferation, differentiation, and survival.

Potential signaling pathways that could be investigated include:

• MAPK/ERK Pathway: The extract of Nardostachys chinensis has been shown to activate the ERK pathway, which can, in some contexts, lead to cell differentiation rather than proliferation[3].

• STAT3 Pathway: Inhibition of the STAT3 pathway is a known mechanism for suppressing tumor growth, and this pathway is inhibited by the extract of the related Nardostachys jatamansi in HCC[4].

• PKC Signaling: Protein Kinase C (PKC) has been implicated as an upstream regulator of ERK activation in HL-60 cells treated with the Nardostachys chinensis extract[3].

A proposed signaling pathway based on the activity of the Nardostachys chinensis extract is depicted below.

Caption: Hypothesized signaling pathways affected by Nardostachys chinensis extract.

Quantitative Data for Related Compounds from Nardostachys chinensis

While specific data for Secoaristolenedioic acid is unavailable, the following table summarizes the cytotoxic activity of other sesquiterpenoids isolated from Nardostachys chinensis against human pancreatic cancer cell lines. This data provides a benchmark for the potential potency of compounds from this plant source.

Compound	Cancer Cell Line	IC₅₀ (µM)[5]
Epoxynardosinone	CAPAN-2	2.60 ± 1.85
1-Hydroxylaristolone	CFPAC-1	1.12 ± 1.19
Taxol (Positive Control)	CFPAC-1	0.32 ± 0.13

Experimental Protocols (Generalized)

The following are generalized protocols that can be adapted for the investigation of Secoaristolenedioic acid's anticancer properties.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of Secoaristolenedioic acid on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HL-60, HepG2, PANC-1)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Secoaristolenedioic acid (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of Secoaristolenedioic acid in complete medium.

• Remove the existing medium from the cells and add 100 µL of the prepared dilutions of the compound to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest concentration of the compound) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ atmosphere.

• After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Aspirate the medium containing MTT and add 150 µL of the solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Western Blot Analysis for Signaling Proteins

This protocol is for investigating the effect of Secoaristolenedioic acid on the expression and phosphorylation of key signaling proteins (e.g., ERK, p-ERK, STAT3, p-STAT3).

Materials:

• Cancer cells treated with Secoaristolenedioic acid

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-ERK, anti-p-ERK, anti-STAT3, anti-p-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Treat cancer cells with various concentrations of Secoaristolenedioic acid for a specified time.

• Lyse the cells with RIPA buffer and quantify the protein concentration using the BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for screening and characterizing the anticancer properties of a novel natural product like Secoaristolenedioic acid.

Caption: Generalized workflow for anticancer drug discovery from natural products.

Disclaimer: The information provided in these application notes and protocols is intended for research purposes only. The protocols are generalized and should be optimized for specific experimental conditions. As there is currently no direct research on the anticancer properties of Secoaristolenedioic acid, all proposed applications and mechanisms are hypothetical and based on related scientific findings.

References

• 1. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nardostachys chinensis Batalin: A review of traditional uses, phytochemistry, and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nardostachys chinensis induces the differentiation of human promyelocytic leukemic cells through the activation of the protein kinase C-dependent extracellular signal-regulated kinase signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nardostachys jatamansi Root Extract Attenuates Tumor Progression in Hepatocellular Carcinoma via Inhibition of ERK/STAT3 Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating Secoaristolenedioic Acid as an Anti-Inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a significant contributing factor to a multitude of diseases, including arthritis, inflammatory bowel disease, and certain cancers. The search for novel and effective anti-inflammatory agents with minimal side effects is a critical area of pharmaceutical research. Natural products represent a rich source of potential therapeutic leads. Secoaristolenedioic acid, a sesquiterpenoid, is a compound of interest for its potential anti-inflammatory properties. These application notes provide a comprehensive guide for researchers to investigate the anti-inflammatory effects and underlying molecular mechanisms of secoaristolenedioic acid.

The inflammatory response is a complex process involving the activation of various signaling pathways, leading to the production of pro-inflammatory mediators. Key pathways implicated in inflammation include the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. Upon stimulation by inflammatory stimuli such as lipopolysaccharide (LPS), these pathways trigger the expression of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), and the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).

This document outlines detailed protocols for in vitro assays to assess the efficacy of secoaristolenedioic acid in a murine macrophage cell line (RAW 264.7), a widely used model for studying inflammation. The provided methodologies will enable the evaluation of the compound's effects on cell viability, nitric oxide production, pro-inflammatory cytokine secretion, and the expression of key inflammatory proteins.

Data Presentation: Hypothetical Effects of Secoaristolenedioic Acid

The following tables present hypothetical data to illustrate the potential anti-inflammatory effects of secoaristolenedioic acid. These tables are intended to serve as a template for presenting experimental findings.

Table 1: Effect of Secoaristolenedioic Acid on the Viability of RAW 264.7 Macrophages

Concentration (µM)	Cell Viability (%)
Control	100 ± 5.2
1	98.7 ± 4.8
5	97.1 ± 5.1
10	95.8 ± 4.9
25	93.4 ± 5.5
50	91.2 ± 6.0

*Data are presented as mean ± standard deviation (n=3).

Table 2: Effect of Secoaristolenedioic Acid on Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

Treatment	NO Concentration (µM)
Control	2.1 ± 0.3
LPS (1 µg/mL)	45.8 ± 3.9
LPS + Secoaristolenedioic Acid (1 µM)	42.5 ± 3.5
LPS + Secoaristolenedioic Acid (5 µM)	35.1 ± 2.8*
LPS + Secoaristolenedioic Acid (10 µM)	24.7 ± 2.1**
LPS + Secoaristolenedioic Acid (25 µM)	15.3 ± 1.5***

*p<0.05, **p<0.01, ***p<0.001 compared to the LPS-treated group. Data are presented as mean ± standard deviation (n=3).

Table 3: Effect of Secoaristolenedioic Acid on Pro-inflammatory Cytokine Production in LPS-stimulated RAW 264.7 Macrophages

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	50.2 ± 5.1	35.7 ± 4.2	20.1 ± 2.5
LPS (1 µg/mL)	1250.6 ± 110.3	980.4 ± 85.6	450.9 ± 40.2
LPS + Secoaristolenedioic Acid (10 µM)	875.4 ± 75.9	650.1 ± 58.3	310.5 ± 31.1*
LPS + Secoaristolenedioic Acid (25 µM)	550.2 ± 50.1	410.8 ± 39.7	220.3 ± 25.4**

*p<0.05, **p<0.01, ***p<0.001 compared to the LPS-treated group. Data are presented as mean ± standard deviation (n=3).

Table 4: Effect of Secoaristolenedioic Acid on iNOS and COX-2 Protein Expression in LPS-stimulated RAW 264.7 Macrophages

Treatment	iNOS (Relative Density)	COX-2 (Relative Density)
Control	0.05 ± 0.01	0.08 ± 0.02
LPS (1 µg/mL)	1.00 ± 0.12	1.00 ± 0.15
LPS + Secoaristolenedioic Acid (10 µM)	0.62 ± 0.08	0.68 ± 0.09*
LPS + Secoaristolenedioic Acid (25 µM)	0.31 ± 0.05***	0.35 ± 0.06

*p<0.05, **p<0.01, ***p<0.001 compared to the LPS-treated group. Data are presented as mean ± standard deviation (n=3).

Experimental Protocols

Cell Culture and Treatment

The RAW 264.7 murine macrophage cell line is a suitable in vitro model for studying inflammation.[1][2]

• Materials:

  • RAW 264.7 cells

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • 10% Fetal Bovine Serum (FBS)

  • 1% Penicillin-Streptomycin (B12071052) solution

  • Lipopolysaccharide (LPS) from E. coli

  • Secoaristolenedioic acid

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Phosphate-buffered saline (PBS)

• Protocol:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[1]

  • Seed the cells in appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) at a desired density and allow them to adhere overnight.[3]

  • Prepare stock solutions of secoaristolenedioic acid in DMSO. The final concentration of DMSO in the cell culture medium should not exceed 0.1%.[1]

  • Pre-treat the cells with various concentrations of secoaristolenedioic acid for 1 hour.[1]

  • Stimulate the cells with 1 µg/mL of LPS for the desired time period (e.g., 24 hours for cytokine and NO analysis, shorter times for signaling pathway studies).[1]

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.[1]

• Materials:

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • DMSO

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 4 x 10^5 cells/mL and incubate overnight.[1]

  • Treat the cells with various concentrations of secoaristolenedioic acid for 24 hours.

  • Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.[1]

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated) cells.

Nitric Oxide (NO) Determination (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.[4]

• Materials:

  • Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite standard solution

• Protocol:

  • Seed RAW 264.7 cells in a 24-well plate and treat as described in Protocol 1.

  • After 24 hours of LPS stimulation, collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent in a 96-well plate.[4]

  • Incubate for 10 minutes at room temperature.[4]

  • Measure the absorbance at 540 nm.[4]

  • Determine the nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

ELISA is used to quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the cell culture supernatant.[4]

• Materials:

  • ELISA kits for mouse TNF-α, IL-6, and IL-1β

• Protocol:

  • Seed RAW 264.7 cells in a 24-well plate and treat as described in Protocol 1.

  • After 24 hours of LPS stimulation, collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's instructions provided with the specific kits.[1]

  • Measure the absorbance at the recommended wavelength.

  • Calculate the cytokine concentrations based on the standard curves.

Western Blot Analysis

Western blotting is used to determine the protein expression levels of iNOS, COX-2, and key proteins in the NF-κB and MAPK signaling pathways.[1]

• Materials:

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA assay)

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38, anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Protocol:

  • Seed RAW 264.7 cells in 6-well plates and treat as described in Protocol 1 (for signaling pathways, a shorter LPS stimulation time, e.g., 30-60 minutes, is typically used).[1]

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a protein assay kit.

  • Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the appropriate primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the corresponding HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control such as β-actin.

Visualizations

The following diagrams illustrate the hypothesized signaling pathways targeted by secoaristolenedioic acid and the general experimental workflow.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by secoaristolenedioic acid.

Caption: Hypothesized inhibition of the MAPK signaling pathway by secoaristolenedioic acid.

Caption: Experimental workflow for evaluating the anti-inflammatory potential of secoaristolenedioic acid.

References

• 1. mdpi.com [mdpi.com]
• 2. LPS-induced RAW 264.7 cells: Significance and symbolism [wisdomlib.org]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with Secoaristolenedioic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Secoaristolenedioic acid.

Frequently Asked Questions (FAQs)

Q1: What is Secoaristolenedioic acid and why is its solubility a concern?

A1: Secoaristolenedioic acid is a dicarboxylic acid derivative currently under investigation for its therapeutic potential. Like many organic acids with complex structures, it exhibits low aqueous solubility at neutral pH, which can pose significant challenges for in vitro assays, formulation development, and achieving adequate bioavailability in vivo.

Q2: What is the expected aqueous solubility of Secoaristolenedioic acid?

A2: The intrinsic solubility of Secoaristolenedioic acid in water is very low. The exact solubility can be influenced by factors such as temperature, pH, and the presence of other solutes. For practical purposes, it is considered poorly soluble in neutral aqueous solutions.

Q3: What are the primary strategies to improve the solubility of Secoaristolenedioic acid?

A3: The primary strategies for enhancing the solubility of acidic compounds like Secoaristolenedioic acid include pH adjustment, the use of co-solvents, and the addition of solubilizing excipients such as surfactants or cyclodextrins.[1][2][3] The choice of method depends on the specific experimental requirements, such as the desired concentration, the biological system being used, and the final dosage form.

Troubleshooting Guides

This section provides detailed guidance to troubleshoot common solubility problems encountered during experiments with Secoaristolenedioic acid.

Issue 1: Secoaristolenedioic acid is not dissolving in my aqueous buffer.

Q: I am trying to prepare a stock solution of Secoaristolenedioic acid in a phosphate-buffered saline (PBS) at pH 7.4, but it is not dissolving. What should I do?

A: This is a common issue due to the acidic nature of Secoaristolenedioic acid. At neutral pH, the compound is likely in its less soluble, protonated form. Here are several approaches to address this:

1. pH Adjustment:

Increasing the pH of the solution will deprotonate the carboxylic acid groups, forming a more soluble salt.[1][2]

• Recommendation: Prepare the solution in a buffer with a higher pH. Since Secoaristolenedioic acid is a dicarboxylic acid, its solubility will significantly increase at a pH above its second pKa.

Experimental Protocol: Preparing a Solubilized Solution of Secoaristolenedioic Acid via pH Adjustment

• Determine the pKa: If the pKa values of Secoaristolenedioic acid are unknown, they should be determined experimentally or computationally. For this example, let's assume the pKa1 is ~4.5 and pKa2 is ~6.0.

• Select a Buffer System: Choose a buffer system that is effective at the desired pH and compatible with your experiment. For example, to achieve a pH of 8.0, a Tris-HCl buffer is a suitable choice.

• Prepare the Buffer: Prepare a 50 mM Tris-HCl buffer.

• Dissolution:

  • Weigh the required amount of Secoaristolenedioic acid.

  • Add a small amount of the buffer to the solid to create a slurry.

  • While stirring, slowly add more buffer until the desired final volume is reached.

  • If the compound still does not dissolve, the pH can be incrementally increased by adding a small volume of a dilute base (e.g., 0.1 M NaOH) while monitoring the pH with a calibrated pH meter.

• Filtration: Once dissolved, filter the solution through a 0.22 µm syringe filter to remove any remaining particulates.

Table 1: Hypothetical Solubility of Secoaristolenedioic Acid at Different pH Values

pH	Buffer System	Temperature (°C)	Solubility (µg/mL)
5.0	Acetate	25	< 1
6.0	Phosphate	25	15
7.0	Phosphate	25	150
7.4	PBS	25	250
8.0	Tris-HCl	25	> 1000

2. Co-solvent Systems:

If altering the pH is not compatible with your experimental design, using a water-miscible organic co-solvent can increase solubility.[3][4]

• Recommendation: Prepare a concentrated stock solution in an organic solvent and then dilute it into your aqueous experimental medium. Common co-solvents include DMSO, ethanol, and PEG 400.[2]

Table 2: Hypothetical Solubility of Secoaristolenedioic Acid in Various Co-solvents

Co-solvent	Concentration in Water	Temperature (°C)	Solubility (mg/mL)
DMSO	100%	25	> 50
Ethanol	100%	25	20
PEG 400	100%	25	35
DMSO	10%	25	1.5
Ethanol	10%	25	0.8

Issue 2: Precipitation is observed when diluting the organic stock solution into an aqueous buffer.

Q: I have a 50 mg/mL stock of Secoaristolenedioic acid in DMSO. When I dilute it into my cell culture medium for an experiment, a precipitate forms. How can I prevent this?

A: This is a common problem when the final concentration of the compound in the aqueous medium exceeds its solubility limit, even with a small percentage of the co-solvent.

1. Reduce the Final Concentration:

• Recommendation: The most straightforward solution is to lower the final concentration of Secoaristolenedioic acid in your experiment.

2. Increase the Co-solvent Concentration:

• Recommendation: If the experimental system can tolerate it, increasing the final concentration of the co-solvent (e.g., from 0.1% to 0.5% DMSO) may keep the compound in solution. Always run a vehicle control to ensure the co-solvent itself does not affect the experimental outcome.

3. Use of Solubilizing Excipients:

• Recommendation: Incorporating a surfactant or a cyclodextrin (B1172386) into the aqueous medium can help to maintain the solubility of the compound upon dilution.[1]

Table 3: Effect of Excipients on the Aqueous Solubility of Secoaristolenedioic Acid

Excipient	Concentration (%)	Temperature (°C)	Apparent Solubility (µg/mL) at pH 7.4
None	0	25	250
Polysorbate 80 (Tween 80)	0.1	25	800
Polysorbate 80 (Tween 80)	0.5	25	2500
HP-β-CD	1	25	1200
HP-β-CD	5	25	5500

* Hydroxypropyl-beta-cyclodextrin

Diagrams and Workflows

Workflow for Solubility Enhancement Strategy Selection

Caption: A decision-making workflow for selecting an appropriate solubility enhancement strategy for Secoaristolenedioic acid.

Troubleshooting Precipitation During Dilution

Caption: A troubleshooting decision tree for addressing precipitation issues when diluting a concentrated stock solution of Secoaristolenedioic acid.

References

• 1. wjbphs.com [wjbphs.com]
• 2. ijsdr.org [ijsdr.org]
• 3. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 4. gsconlinepress.com [gsconlinepress.com]

Technical Support Center: Improving Secoaristolenedioic Acid Extraction Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction yield of secoaristolenedioic acid.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction and purification of secoaristolenedioic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Secoaristolenedioic Acid	1. Inefficient Solvent System: The polarity of the extraction solvent may not be optimal for secoaristolenedioic acid. 2. Incomplete Extraction: Insufficient extraction time or temperature. 3. Degradation of Target Compound: The extraction conditions (e.g., high temperature, prolonged exposure to light) may be degrading the secoaristolenedioic acid. 4. Incorrect Plant Material: The source plant material may have low concentrations of the target compound due to factors like harvesting season or geographical location.	1. Optimize Solvent: Test a range of solvents with varying polarities. A mixture of a non-polar and a polar solvent, such as hexane (B92381):acetone (1:1), can be effective for terpenoids. For acidic compounds like secoaristolenedioic acid, slightly acidified methanol (B129727) or ethanol (B145695) can improve solubility. 2. Adjust Extraction Parameters: Increase the extraction time and/or temperature. However, monitor for potential degradation. Techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can reduce extraction time and improve efficiency. 3. Protect from Degradation: Conduct the extraction in a dark environment or use amber glassware. Avoid excessive heat. Consider extraction at room temperature for a longer duration. 4. Verify Plant Material: Ensure the correct plant species and part (e.g., roots, stems) are used. Obtain a certificate of analysis if possible.
Formation of Emulsion During Liquid-Liquid Extraction	1. Presence of Surfactant-like Molecules: High concentrations of lipids, fats, or other amphiphilic compounds in the crude extract can cause emulsions. 2. Vigorous Shaking: Excessive agitation of the separatory funnel can lead to the formation of a stable emulsion.	1. Break the Emulsion: Add a saturated solution of sodium chloride (brine) to increase the ionic strength of the aqueous phase. Alternatively, adding a small amount of a different organic solvent can alter the polarity and break the emulsion. Gentle swirling or centrifugation can also be effective. 2. Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for partitioning of the analyte without forming a stable emulsion.
Co-extraction of Impurities	1. Non-selective Solvent: The chosen solvent may be extracting a wide range of compounds with similar polarities to secoaristolenedioic acid. 2. Complex Plant Matrix: The source material naturally contains numerous other compounds that are co-extracted.	1. Selective Extraction: Employ a multi-step extraction process. Start with a non-polar solvent (e.g., hexane) to remove lipids and other non-polar impurities (defatting) before extracting with a more polar solvent for the target acid. 2. Purification: Implement appropriate purification steps after extraction, such as column chromatography with a suitable stationary phase (e.g., silica (B1680970) gel) and a gradient elution system.
Difficulty in Isolating the Acidic Fraction	1. Incomplete Acid-Base Reaction: The pH of the aqueous solution may not be sufficiently basic to deprotonate the secoaristolenedioic acid and bring it into the aqueous layer. 2. Precipitation at the Interface: The salt of the secoaristolenedioic acid may have limited solubility in the aqueous phase, causing it to precipitate at the interface between the organic and aqueous layers.	1. Ensure Proper pH: Use a pH meter to confirm that the aqueous solution is sufficiently basic (e.g., pH 9-10) to deprotonate the carboxylic acid groups. 2. Increase Aqueous Volume: Use a larger volume of the aqueous base to ensure the salt of the acid remains dissolved. Gentle warming may also help to redissolve the precipitate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for extracting secoaristolenedioic acid?

A1: While specific data for secoaristolenedioic acid is limited, methanol and 75% ethanol have been shown to be effective for extracting structurally similar aristolochic acids.[1] A common strategy for acidic terpenoids involves a preliminary extraction with a non-polar solvent like hexane to remove fats, followed by extraction with a more polar solvent such as ethyl acetate (B1210297) or methanol.[2]

Q2: How can I optimize the extraction conditions to maximize the yield?

A2: Key parameters to optimize include the solvent-to-solid ratio, extraction time, and temperature. For terpenoid extractions, a 1:1 hexane/acetone solvent system at 22°C for 1 hour has been reported as optimal in some cases.[3] It is advisable to perform small-scale experiments to determine the optimal conditions for your specific plant material.

Q3: What are the best methods for purifying the crude extract?

A3: For purification of acidic compounds like secoaristolenedioic acid, a combination of techniques is often necessary. An initial acid-base extraction can be used to separate the acidic components from neutral and basic impurities.[4] Following this, column chromatography using silica gel is a common and effective method.[5] For high-purity isolation, techniques like pH-zone-refining counter-current chromatography have been successfully employed for similar compounds.[6]

Q4: How can I quantify the amount of secoaristolenedioic acid in my extract?

A4: High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector (DAD) is a robust method for the quantification of aristolochic acids and, by extension, secoaristolenedioic acid.[7][8][9] A C18 reverse-phase column is typically used with a mobile phase consisting of an acidified mixture of acetonitrile (B52724) or methanol and water.[7][8][9]

Q5: I am seeing a lot of chlorophyll (B73375) in my extract. How can I remove it?

A5: Chlorophyll can be removed by performing a preliminary extraction with a non-polar solvent like hexane, as chlorophyll is highly soluble in it. Alternatively, during column chromatography, chlorophyll will typically elute with less polar solvents, allowing for its separation from the more polar secoaristolenedioic acid.

Data on Extraction Yields of Related Compounds

The following tables summarize quantitative data on the extraction of aristolochic acids, which are structurally similar to secoaristolenedioic acid.

Table 1: Extraction Yield of Aristolochic Acids from Aristolochia bracteolata using Methanol

Compound	Yield (g/kg of plant material)
Aristolochic Acid I	12.98[5][9]
Aristolochic Acid II	49.03[5][9]
Data from a study involving room temperature methanol extraction.[5][9]

Table 2: Recovery of Aristolochic Acids using 75% Ethanol Reflux Extraction

Compound	Spiked Amount (µg)	Amount Found (µg)	Recovery (%)	RSD (%)
Aristolochic acid I	2.02	1.99	98.51	4.21
Aristolochic acid II	2.10	2.13	101.43	3.87
Aristolochic acid IIIa	2.05	2.12	103.19	4.33
Aristolochic acid IVa	1.98	1.93	97.23	4.68
Data from a study on the recovery of aristolochic acids from a plant matrix.[1]

Experimental Protocols

Protocol 1: General Solvent Extraction of Secoaristolenedioic Acid

This protocol is a general guideline based on methods used for aristolochic acids and other acidic terpenoids.

• Preparation of Plant Material:

  • Dry the plant material (e.g., roots or stems) at room temperature or in an oven at a low temperature (40-50°C) to a constant weight.

  • Grind the dried material into a fine powder.

• Defatting (Optional but Recommended):

  • Place the powdered plant material in a Soxhlet apparatus or a flask for maceration.

  • Extract the powder with hexane for 6-8 hours in the Soxhlet or by stirring for 24 hours at room temperature. This step removes non-polar compounds like fats and chlorophyll.

  • Discard the hexane extract and air-dry the plant material.

• Extraction of Secoaristolenedioic Acid:

  • Transfer the defatted plant material to a clean extraction vessel.

  • Add methanol or 75% ethanol in a 1:10 solid-to-solvent ratio (w/v).

  • Extract using one of the following methods:

    • Maceration: Stir the mixture at room temperature for 24-48 hours.

    • Reflux: Heat the mixture to the boiling point of the solvent and reflux for 2-4 hours.[1]

  • After extraction, filter the mixture and collect the filtrate.

  • Repeat the extraction process on the plant residue two more times to ensure complete extraction.

  • Combine all the filtrates.

• Concentration:

  • Evaporate the solvent from the combined filtrates under reduced pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Acid-Base Liquid-Liquid Extraction for Purification

This protocol is for the selective isolation of the acidic fraction from the crude extract.

• Dissolution:

  • Dissolve the crude extract in a mixture of an organic solvent (e.g., ethyl acetate or dichloromethane) and water.

• Basification:

  • Transfer the solution to a separatory funnel.

  • Add a 5% aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).

  • Gently invert the funnel multiple times, venting frequently to release any pressure buildup from CO₂ evolution.

  • Allow the layers to separate. The deprotonated secoaristolenedioic acid will be in the upper aqueous layer.

  • Drain the lower organic layer.

  • Repeat the extraction of the organic layer with the basic solution two more times. Combine all aqueous layers.

• Acidification and Re-extraction:

  • Cool the combined aqueous layers in an ice bath.

  • Slowly add a dilute acid (e.g., 10% HCl) dropwise while stirring until the pH of the solution is acidic (pH 2-3). Secoaristolenedioic acid will precipitate out if it is insoluble in the acidic aqueous solution.

  • If a precipitate forms, it can be collected by filtration.

  • If no precipitate forms, or to recover any dissolved acid, extract the acidified aqueous solution three times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers.

• Drying and Concentration:

  • Wash the combined organic layers with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter to remove the drying agent.

  • Evaporate the solvent under reduced pressure to obtain the purified acidic fraction.

Visualizations

Caption: Experimental workflow for extraction and purification.

Caption: Troubleshooting decision tree for low extraction yield.

References

• 1. Comparative Analysis of Aristolochic Acids in Aristolochia Medicinal Herbs and Evaluation of Their Toxicities [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Determination of Terpenoid Content in Pine by Organic Solvent Extraction and Fast-GC Analysis [frontiersin.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and purification of six aristolochic acids with similar structures from Aristolochia manshuriensis Kom stems by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid Identification and Simultaneous Quantification of Aristolochic Acids by HPLC-DAD and Confirmations by MS in Aristolochia chilensis Using a Limited Biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Isolation, Characterization and Quantity Determination of Aristolochic Acids, Toxic Compounds in Aristolochia bracteolata L - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of Secoaristolenedioic Acid Isomers

Troubleshooting Guide

This section addresses common issues encountered during the HPLC separation of SDG and other lignan (B3055560) isomers.

Problem	Potential Cause	Recommended Solution
Poor Resolution or Co-elution of Isomers	Inappropriate Stationary Phase: The column chemistry does not provide sufficient selectivity for the isomers.	• Screen Columns: Test columns with different selectivities (e.g., Phenyl-Hexyl, Cyano, or embedded polar group phases) in addition to standard C18. Chiral stationary phases may be necessary for enantiomeric separations.[2][3] • Particle Size: For higher efficiency and better resolution, consider columns with smaller particle sizes (e.g., sub-2 µm for UHPLC or 2.7 µm solid-core particles).[4]
Mobile Phase Not Optimized: The organic modifier, additive, or pH is not ideal for differentiating the isomers.	• Vary Organic Modifier: Test both methanol (B129727) and acetonitrile (B52724). Their different properties can alter selectivity.[5][6] • Adjust pH: Use a mobile phase modifier like formic acid (0.1%) to suppress the ionization of phenolic hydroxyl groups, which can sharpen peaks and improve resolution. Ensure the pH is at least 2 units away from the analyte's pKa.[7][8] • Fine-tune Gradient: A shallower gradient around the elution time of the isomers can significantly improve their separation.[9]
Suboptimal Temperature: Column temperature affects mobile phase viscosity and reaction kinetics, influencing selectivity.	• Optimize Temperature: Systematically vary the column temperature (e.g., from 30°C to 50°C). Higher temperatures can improve efficiency but may decrease retention.[4][10]
Peak Tailing	Secondary Silanol (B1196071) Interactions: Polar hydroxyl groups on the isomers interact with acidic silanol groups on the silica-based column packing.[11]	• Use End-capped Columns: Employ modern, high-purity, end-capped columns to minimize available silanol groups.[8] • Lower Mobile Phase pH: Adding an acid modifier (e.g., 0.1% formic or trifluoroacetic acid) protonates the silanol groups, reducing unwanted interactions.[11] • Add a Competing Base: A small amount of a basic modifier can be used, but this is less common for acidic phenols.
Column Overload: Injecting too much sample mass or volume.	• Reduce Injection Volume/Concentration: Inject a smaller volume or dilute the sample.[12] If peak shape improves, overload was the issue.
Column Contamination/Void: The column inlet frit is contaminated, or a void has formed in the packing material.	• Use a Guard Column: A guard column protects the analytical column from strongly retained sample components.[13] • Reverse Flush Column: If recommended by the manufacturer, flush the column to remove contaminants.[14] If a void is suspected, the column may need replacement.
Variable Retention Times	Mobile Phase Composition Drift: Inconsistent preparation or degradation of the mobile phase.	• Prepare Fresh Mobile Phase: Make fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[12] • Use a Buffered Mobile Phase: For pH-sensitive separations, use a buffer to maintain a stable pH. Ensure the buffer is soluble in all mobile phase compositions used in the gradient.[6]
Poor Column Equilibration: Insufficient time for the column to equilibrate with the initial mobile phase conditions between runs.	• Increase Equilibration Time: Allow at least 10-15 column volumes of the initial mobile phase to pass through the column before the next injection.
Fluctuating Temperature: Inconsistent column temperature.	• Use a Column Thermostat: A thermostatted column compartment is crucial for reproducible retention times.
High Backpressure	System Blockage: Particulate matter from the sample or mobile phase has blocked the column frit or tubing.	• Filter Samples and Mobile Phase: Always filter samples through a 0.22 or 0.45 µm syringe filter and filter all aqueous mobile phase components.[12] • Check for Blockages: Systematically disconnect components (starting from the detector and moving backward) to identify the source of the pressure.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating secoisolariciresinol (B192356) diglucoside (SDG) isomers? A1: A reversed-phase C18 column is the most common starting point and is often successful.[2][7] For improved resolution, consider columns with different selectivities, such as a Phenyl-Hexyl or a polar-embedded phase, which can offer different interactions with the aromatic rings and hydroxyl groups of the lignans. High-efficiency columns with smaller particle sizes (e.g., <3 µm) are recommended to maximize resolution.[4]

Q2: How does the choice of organic solvent (methanol vs. acetonitrile) affect the separation? A2: Methanol and acetonitrile have different properties that can change the selectivity of the separation.[6] Acetonitrile is a stronger solvent in reversed-phase and often results in sharper peaks. However, methanol can offer unique selectivity due to its ability to act as a hydrogen-bond donor. It is recommended to screen both during method development to see which provides better resolution for your specific isomers.[5]

Q3: Why is adding acid to the mobile phase important for analyzing phenolic compounds like SDG? A3: Adding a small amount of acid, typically 0.1% formic acid, serves two main purposes. First, it suppresses the ionization of the phenolic hydroxyl groups on the lignans, ensuring they are in a single, neutral form, which leads to sharper, more symmetrical peaks. Second, it protonates residual silanol groups on the silica (B1680970) packing material, preventing strong secondary interactions that cause peak tailing.[7][11]

Q4: What sample preparation steps are necessary before HPLC analysis? A4: SDG often exists as part of a larger polymer in plant material like flaxseed.[15] A typical procedure involves:

• Extraction: Defatted flaxseed flour is extracted with a solvent like dioxane/ethanol or aqueous methanol.[15][16]

• Hydrolysis: The extract undergoes alkaline hydrolysis (e.g., with NaOH) to release the SDG from the polymer.[15][17]

• Purification: The hydrolyzed sample is often cleaned up using Solid-Phase Extraction (SPE) with a C18 cartridge to remove salts and other interferences.[8][15]

• Final Preparation: The purified extract is evaporated and redissolved in the initial mobile phase before injection.

Q5: How can I confirm the identity of the separated isomer peaks? A5: While UV detection is used for quantification, it does not provide structural information. The most reliable method for identifying isomers is to couple the HPLC system to a mass spectrometer (LC-MS).[2][7] MS can confirm that the peaks have the same mass-to-charge ratio (m/z), as expected for isomers, and fragmentation patterns can help in structural elucidation. For definitive stereochemical identification, techniques like LC-NMR or collection of fractions for analysis by Circular Dichroism (CD) may be required.[1]

Experimental Protocols & Data

Example HPLC Method Parameters for SDG Isomer Separation

The following table summarizes typical starting conditions for the analysis of SDG isomers based on published methods.

Parameter	Condition 1	Condition 2
Instrumentation	HPLC or UHPLC system with DAD or UV detector	HPLC-MS system
Column	Reversed-phase C18 (e.g., 250 x 4.6 mm, 5 µm)[2][7]	Reversed-phase C18 (e.g., 50 x 4.6 mm, 1.8 µm)[5]
Mobile Phase A	Water + 0.1% Formic Acid[7]	Water + 0.1% Formic Acid[5]
Mobile Phase B	Acetonitrile[7]	35% Methanol in Acetonitrile[5]
Gradient	Example: 30% B to 70% B over 25 min[7]	Example: 35% B held for 14 min, then to 100% B[5]
Flow Rate	1.0 mL/min[7]	1.0 mL/min[5]
Column Temp.	50°C[5]	Ambient or controlled (e.g., 30°C)
Detection	UV at 280 nm	DAD (280 nm) and ESI-MS (Negative Ion Mode)[7]
Injection Vol.	10 µL	5 µL

Detailed Protocol: Sample Preparation and HPLC Analysis

This protocol provides a general procedure for the extraction, hydrolysis, and analysis of SDG isomers from flaxseed.

• Defatting the Sample:

  • Grind flaxseed into a fine powder.

  • Extract the powder with petroleum ether or hexane (B92381) to remove lipids. Air dry the defatted flour.[16]

• Extraction of Lignan Complex:

  • Accurately weigh 5 g of defatted flaxseed powder.

  • Extract with 50 mL of 70% aqueous methanol by stirring continuously for 4 hours at room temperature.[16]

  • Centrifuge the mixture and collect the supernatant. Repeat the extraction on the solid residue two more times.

  • Pool the supernatants. This contains the SDG oligomer complex.

• Alkaline Hydrolysis:

  • To the pooled extract, add 1 M Sodium Hydroxide (NaOH) to achieve a final concentration of approximately 0.3 M.

  • Stir the mixture at room temperature for at least 2 hours to hydrolyze the oligomers and release free SDG.[16]

  • Neutralize the solution to ~pH 7 with hydrochloric acid.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge (e.g., 1 g) with 5 mL of methanol followed by 5 mL of water.[15]

  • Load the neutralized hydrolysate onto the cartridge.

  • Wash the cartridge with 10 mL of water to remove salts and highly polar impurities.[15]

  • Elute the SDG-containing fraction with 10 mL of 50% aqueous methanol.[15]

• Sample for HPLC:

  • Evaporate the eluted fraction to dryness under reduced pressure.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial HPLC mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% Formic Acid).

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

  • Inject 10 µL of the prepared sample.

  • Run the gradient method as optimized (refer to the table above for starting points).

  • Monitor the chromatogram at 280 nm for the elution of SDG isomers.

Visualizations

Caption: A logical workflow for optimizing the HPLC separation of chemical isomers.

Caption: A decision tree for troubleshooting poor peak resolution in HPLC.

Caption: Key factors influencing the HPLC separation and resolution of isomers.

References

• 1. On-line liquid-chromatography-nuclear magnetic resonance spectroscopy-mass spectrometry coupling for the separation and characterization of secoisolariciresinol diglucoside isomers in flaxseed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Factors Affecting Resolution in HPLC [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 8. chromtech.com [chromtech.com]
• 9. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]
• 10. Frontiers | Reversed-Phase HPLC Characterization and Quantification and Antioxidant Capacity of the Phenolic Acids and Flavonoids Extracted From Eight Varieties of Sorghum Grown in Austria [frontiersin.org]
• 11. benchchem.com [benchchem.com]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. lcms.cz [lcms.cz]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. 2024.sci-hub.se [2024.sci-hub.se]
• 17. tandfonline.com [tandfonline.com]

Secoaristolenedioic acid stability in different solvents and pH

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of secoaristolenedioic acid in solution?

A1: Based on the general knowledge of dicarboxylic acids and natural products, the primary factors influencing stability are pH, the type of solvent used, temperature, light, and the presence of oxidizing agents.[1][2] Dicarboxylic acids can be susceptible to degradation through hydrolysis (especially at extreme pH values), oxidation, and photolysis.[3][4]

Q2: In which types of solvents is secoaristolenedioic acid likely to be most soluble and stable?

A2: Dicarboxylic acids generally show higher solubility in polar organic solvents. For homologous series of dicarboxylic acids, solvents like ethanol, acetone, and ethyl acetate (B1210297) are commonly used.[5][6][7][8][9] The solubility will depend on the overall polarity of the secoaristolenedioic acid molecule. For stability, it is crucial to use high-purity solvents and to store solutions protected from light and at a controlled temperature.

Q3: How does pH affect the stability of dicarboxylic acids like secoaristolenedioic acid?

A3: The pH of the solution is a critical factor. Dicarboxylic acids are, by nature, acidic and will be more soluble in basic solutions due to the formation of carboxylate salts.[10] However, extreme pH conditions (both acidic and basic) can catalyze hydrolytic degradation of the molecule or other susceptible functional groups that may be present.[3][4] The optimal pH for stability would likely be in the weakly acidic to neutral range, though this needs to be experimentally determined.

Q4: What are the potential degradation pathways for a compound like secoaristolenedioic acid?

A4: Potential degradation pathways for dicarboxylic acids include:

• Hydrolysis: Under acidic or basic conditions, ester functionalities, if present, can be hydrolyzed. The carboxylic acid groups themselves are generally stable to hydrolysis.

• Oxidation: The molecule may be susceptible to oxidation, especially if it contains other sensitive functional groups.[11][12] Forced degradation studies often use oxidizing agents like hydrogen peroxide to assess this.[13]

• Photodegradation: Exposure to UV or visible light can induce degradation.[4] It is recommended to handle and store the compound and its solutions protected from light.

• Decarboxylation: Some dicarboxylic acids can undergo decarboxylation (loss of CO2) when heated.[14]

Q5: What analytical methods are suitable for monitoring the stability of secoaristolenedioic acid?

A5: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for stability testing.[15] A stability-indicating HPLC method should be developed and validated. This method must be able to separate the intact secoaristolenedioic acid from its potential degradation products.[16] Techniques like UV-Vis spectrophotometry or mass spectrometry (LC-MS) can be used for detection and identification of degradants.[15] For dicarboxylic acids that lack a strong chromophore, pre-column derivatization might be necessary to enhance detection.[17][18]

Troubleshooting Guides

Issue: Poor Solubility of Secoaristolenedioic Acid

Possible Cause	Troubleshooting Steps
Inappropriate Solvent	- Try a range of polar organic solvents such as ethanol, methanol (B129727), acetone, or ethyl acetate.[7] - Consider using a co-solvent system (e.g., a mixture of an organic solvent and water).
pH of Aqueous Solution	- For aqueous solutions, adjust the pH to a slightly basic range (e.g., pH 7.5-8.5) to increase solubility by forming the more soluble carboxylate salt.[10] - Use a buffer to maintain a stable pH.
Low Temperature	- Gently warm the solution to increase the rate of dissolution. Be cautious, as excessive heat can cause degradation.
Compound Purity	- Ensure the secoaristolenedioic acid is of high purity, as impurities can sometimes affect solubility.

Issue: Unexpected Degradation Observed During Storage or Experiment

Possible Cause	Troubleshooting Steps
Hydrolysis	- Check the pH of your solution. If it's strongly acidic or basic, adjust towards a neutral pH using a suitable buffer system.[3]
Oxidation	- Degas solvents to remove dissolved oxygen. - Consider adding an antioxidant if compatible with your experimental setup. - Store solutions under an inert atmosphere (e.g., nitrogen or argon).
Photodegradation	- Store the compound and its solutions in amber vials or protect them from light by wrapping containers in aluminum foil.[4]
Thermal Degradation	- Store stock solutions and solid material at recommended low temperatures (e.g., 2-8 °C or -20 °C). Avoid repeated freeze-thaw cycles.
Reactive Solvent or Impurities	- Use high-purity, HPLC-grade solvents. - Ensure solvents are free of peroxides (especially for ethers like THF) or other reactive impurities.

Data Presentation

Table 1: General Solubility Trends of Dicarboxylic Acids in Different Solvents

This table summarizes the general solubility behavior of a homologous series of dicarboxylic acids (HOOC-(CH2)n-COOH) to provide a qualitative reference. Note that dicarboxylic acids with an odd number of carbon atoms tend to be more soluble than those with an even number.[5][7]

Solvent	General Solubility Trend
Ethanol	Good solubility for shorter chain dicarboxylic acids.[5]
Acetone	Good solubility for shorter chain dicarboxylic acids.[9]
Ethyl Acetate	Moderate to good solubility, depending on the chain length.[5]
Water	Solubility decreases significantly as the carbon chain length increases.[14]

Experimental Protocols

General Protocol for a Forced Degradation Study of a Dicarboxylic Acid

This protocol outlines a general approach for conducting a forced degradation study to understand the stability of a dicarboxylic acid like secoaristolenedioic acid. The goal is to achieve 5-20% degradation.[3]

1. Preparation of Stock Solution:

• Prepare a stock solution of the dicarboxylic acid in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 6, 12, 24 hours). At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.[4]

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate under the same conditions as acid hydrolysis. At each time point, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute for analysis.[4]

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Store at room temperature, protected from light, for a defined period. Withdraw aliquots at specified time points and dilute for analysis.[13]

• Thermal Degradation: Place a sample of the solid compound and a sample of the stock solution in an oven at a controlled elevated temperature (e.g., 70 °C). Analyze samples at various time points.

• Photodegradation: Expose a sample of the solid compound and the stock solution to a light source with a defined output (e.g., ICH-compliant photostability chamber). Keep a control sample wrapped in aluminum foil to protect it from light. Analyze both samples at specific time points.[4]

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

• Use a photodiode array (PDA) detector to obtain UV spectra of the parent compound and any degradation products.

• If necessary, use LC-MS to identify the mass of the degradation products to help elucidate their structures.

4. Data Evaluation:

• Calculate the percentage of degradation for each stress condition.

• Assess the peak purity of the parent compound in the stressed samples to ensure the analytical method is specific.

• Propose potential degradation pathways based on the identified degradants.

Visualizations

Caption: Workflow for a forced degradation study of a dicarboxylic acid.

Caption: Troubleshooting logic for addressing poor solubility of a dicarboxylic acid.

References

• 1. STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX [slideshare.net]
• 2. ajpsonline.com [ajpsonline.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. Studies of solubility of dicarboxilic acid mixtures in organic solvents | Eastern-European Journal of Enterprise Technologies [journals.uran.ua]
• 7. researchgate.net [researchgate.net]
• 8. inis.iaea.org [inis.iaea.org]
• 9. researchgate.net [researchgate.net]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 12. Degradation of dicarboxylic acids (C2-C9) upon liquid-phase reactions with O3 and its atmospheric implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sgs.com [sgs.com]
• 14. The chemistry of Dicarboxylic Acids.pptx [slideshare.net]
• 15. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 16. ijsdr.org [ijsdr.org]
• 17. Analysis of aliphatic dicarboxylic acids in pharmaceuticals and cosmetics by liquid chromatography (HPLC) with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

Technical Support Center: Mass Spectrometry Analysis of Secoaristolenedioic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing background noise during the mass spectrometry analysis of Secoaristolenedioic acid.

Frequently Asked Questions (FAQs)

Q1: What is Secoaristolenedioic acid and why is its mass spectrometry analysis challenging?

Secoaristolenedioic acid is a recently identified 8,9-secoaristolane-type sesquiterpenoid isolated from Nardostachys chinensis.[1][2] Its molecular formula is C₁₅H₂₂O₄.[1] Like many diterpenoid acids, challenges in its mass spectrometry analysis can arise from its potential for complex fragmentation, susceptibility to adduct formation, and the presence of interfering matrix components from natural product extracts, all of which can contribute to high background noise.

Q2: What is the expected mass of Secoaristolenedioic acid in mass spectrometry?

Based on its molecular formula (C₁₅H₂₂O₄), the expected monoisotopic mass is approximately 266.1518 g/mol . In positive ion mode, you might observe the protonated molecule [M+H]⁺ at m/z 267.1591 or a sodium adduct [M+Na]⁺ at m/z 289.1410.[1] In negative ion mode, the deprotonated molecule [M-H]⁻ at m/z 265.1445 is expected.[1]

Q3: I am observing high background noise in the low mass range in negative ion mode. What are the common causes?

High background noise in the low mass range of negative ion mode electrospray ionization (ESI-MS) is a frequent issue. Common culprits include:

• Mobile Phase Additives: Acetate (B1210297) and formate (B1220265), common mobile phase modifiers, can form clusters that contribute to significant background noise.[3][4]

• Solvent Impurities: Impurities in solvents, even in high-purity grades, can ionize and create background signals.

• System Contamination: Residual detergents, plasticizers leached from tubing, and previous analytes can all contribute to a noisy baseline.

Q4: How can I reduce background noise originating from my LC system and mobile phase?

To minimize noise from your liquid chromatography (LC) system and mobile phase, consider the following:

• Use High-Purity Solvents: Always use LC-MS grade solvents and freshly prepared mobile phases.

• Optimize Mobile Phase Additives: If possible, use formic acid at a low concentration (e.g., 0.1%) instead of acetate buffers in negative ion mode to reduce cluster formation.[4]

• Incorporate a Divert Valve: Use a divert valve to direct the flow to waste during the initial and final stages of the gradient, when highly polar, non-volatile components or salts might elute, thus preventing them from entering the mass spectrometer.

• System Cleaning: Regularly flush the LC system with a strong solvent wash to remove contaminants.

Q5: What are some sample preparation strategies to minimize background noise for Secoaristolenedioic acid analysis?

Effective sample preparation is critical for reducing matrix effects and background noise. For a diterpenoid acid like Secoaristolenedioic acid, especially when extracted from a complex plant matrix, consider these steps:

• Solid-Phase Extraction (SPE): Utilize SPE to clean up the sample and remove interfering substances. A reverse-phase C18 sorbent can be effective for retaining the moderately polar Secoaristolenedioic acid while washing away more polar and non-polar contaminants.

• Filtration: Always filter your samples through a 0.22 µm syringe filter before injection to remove particulate matter that can cause system contamination and blockages.

• Solvent Selection: Dissolve the final, cleaned-up sample in a solvent that is compatible with your initial mobile phase conditions to ensure good peak shape and minimize injection-related baseline disturbances.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High Background Across Entire Spectrum	System-wide contamination (LC, MS source, transfer line).	1. Perform a system bake-out or cleaning procedure as per the manufacturer's recommendation. 2. Clean the ion source, including the capillary and cone. 3. Flush the entire LC system with high-purity, strong solvents (e.g., isopropanol, acetonitrile).
Specific, Persistent Background Peaks	Contamination from a specific source (e.g., plasticizer, solvent additive).	1. Identify the m/z of the contaminant and consult a common contaminants database. 2. Replace plastic tubing or containers if phthalates are suspected. 3. Prepare fresh mobile phases using ultra-pure water and high-grade solvents.
Poor Signal-to-Noise Ratio for Secoaristolenedioic Acid	Ion suppression from co-eluting matrix components.	1. Optimize the chromatographic separation to better resolve the analyte from interfering compounds. 2. Implement a more rigorous sample cleanup procedure, such as a multi-step SPE protocol. 3. Dilute the sample to reduce the concentration of matrix components.
Adduct Ion Formation Complicating the Spectrum	Presence of salts (e.g., Na⁺, K⁺) in the sample or mobile phase.	1. Use volatile mobile phase modifiers like ammonium (B1175870) formate instead of non-volatile salts. 2. Incorporate a desalting step in your sample preparation. 3. Use high-purity water and solvents to minimize salt contamination.

Experimental Protocol: SPE Cleanup for Secoaristolenedioic Acid Analysis

This protocol provides a general methodology for the solid-phase extraction (SPE) cleanup of a plant extract to enrich for Secoaristolenedioic acid and reduce matrix interference.

Materials:

• C18 SPE Cartridge (e.g., 500 mg, 6 mL)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Crude plant extract containing Secoaristolenedioic acid, dried and reconstituted in 10% methanol in water.

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Pass 5 mL of water through the cartridge to equilibrate the stationary phase. Do not let the cartridge run dry.

• Sample Loading:

  • Load 1-2 mL of the reconstituted plant extract onto the conditioned cartridge.

  • Allow the sample to pass through the sorbent at a slow, steady flow rate (approximately 1 drop per second).

• Washing:

  • Wash the cartridge with 5 mL of 10% methanol in water to elute highly polar, interfering compounds.

  • Wash the cartridge with 5 mL of 40% methanol in water. This step is to remove compounds of intermediate polarity that are different from the target analyte.

• Elution:

  • Elute the Secoaristolenedioioic acid from the cartridge with 5 mL of 80% methanol in water. Collect this fraction.

  • A second elution with 5 mL of 100% methanol can be performed to elute any remaining, less polar compounds, which can be analyzed separately.

• Final Preparation:

  • Evaporate the collected elution fraction to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a small, known volume (e.g., 200 µL) of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex and filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS analysis.

Diagrams

Caption: Experimental workflow for Secoaristolenedioic acid analysis.

Caption: Troubleshooting workflow for high background noise.

References

• 1. researchgate.net [researchgate.net]
• 2. Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of Aristolanhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characteristics and origins of common chemical noise ions in negative ESI LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromforum.org [chromforum.org]

Troubleshooting Secoaristolenedioic acid synthesis side reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Secoaristolenedioic acid. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the likely structure of Secoaristolenedioic acid and its synthetic precursor?

A1: Secoaristolenedioic acid is understood to be a dicarboxylic acid derived from the oxidative cleavage of a double bond in the aristolochene (B1197444) backbone. Aristolochene, a bicyclic sesquiterpene, is the logical starting material.[1][2] The structure of (+)-aristolochene is well-established. The synthesis of Secoaristolenedioic acid would involve the cleavage of one of the double bonds in aristolochene to form two carboxylic acid functional groups.

Q2: What is a common synthetic route to produce Secoaristolenedioic acid from aristolochene?

A2: A prevalent method for cleaving carbon-carbon double bonds to form carboxylic acids is ozonolysis with an oxidative work-up. This process typically involves two main steps:

• Ozonolysis: Reaction of aristolochene with ozone (O₃) to form an ozonide intermediate.

• Oxidative Work-up: Treatment of the ozonide with an oxidizing agent, such as hydrogen peroxide (H₂O₂), to yield the dicarboxylic acid.

Troubleshooting Guide: Side Reactions and Purification

Q3: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A3: Low yields in the synthesis of Secoaristolenedioic acid can stem from several factors. Below is a summary of potential causes and troubleshooting strategies.

Potential Cause	Troubleshooting Strategy	Expected Outcome
Incomplete Ozonolysis	Ensure a slight excess of ozone is used. Monitor the reaction progress by TLC or GC-MS. The disappearance of the starting material (aristolochene) indicates reaction completion. A blue color in the reaction mixture, indicating excess ozone, can also be a visual cue.	Increased conversion of aristolochene to the ozonide intermediate, leading to a higher overall yield.
Suboptimal Reaction Temperature	Maintain a low temperature (typically -78 °C) during ozonolysis to prevent unwanted side reactions and decomposition of the ozonide.	Minimized byproduct formation and improved stability of the intermediate, enhancing the yield of the desired product.
Inefficient Oxidative Work-up	Use a sufficient excess of the oxidizing agent (e.g., hydrogen peroxide). Ensure adequate reaction time and appropriate temperature for the work-up step to fully convert the intermediate to the dicarboxylic acid.	Complete conversion of the ozonide to Secoaristolenedioic acid, preventing the isolation of intermediate aldehydes or ketones.
Product Degradation	Secoaristolenedioic acid, like many organic acids, may be sensitive to harsh conditions. Avoid excessively high temperatures or extreme pH during work-up and purification.	Preservation of the final product, leading to higher isolated yields.

Q4: I am observing multiple unexpected spots on my TLC plate after the reaction. What are these byproducts and how can I minimize their formation?

A4: The ozonolysis of terpenes can be complex and lead to a variety of byproducts.[3][4] The table below details common side products and methods to mitigate their formation.

Common Byproduct	Reason for Formation	Mitigation Strategy
Aldehydes and Ketones	Incomplete oxidation during the work-up step.	Increase the concentration of the oxidizing agent (e.g., H₂O₂) and/or the reaction time of the oxidative work-up.
Epoxides	A different mode of attack by ozone on the double bond.	This is an inherent, though minor, pathway. Careful control of reaction conditions, such as temperature, may slightly influence the product distribution.
Rearrangement Products	The Criegee intermediate formed during ozonolysis can undergo rearrangements.[4]	Maintaining a low reaction temperature (-78 °C) can help to stabilize the intermediates and reduce the likelihood of rearrangements.
Over-oxidation Products	If the reaction conditions are too harsh, further oxidation of the desired product can occur.	Use a controlled amount of ozone and carefully monitor the reaction progress to avoid prolonged exposure to the oxidant.

Q5: How can I effectively purify Secoaristolenedioic acid from the reaction mixture?

A5: The purification of dicarboxylic acids from a complex mixture of terpenoid derivatives can be challenging.[5][6] A multi-step purification strategy is often necessary.

Purification Step	Purpose	Notes
Aqueous Extraction	To separate the acidic product from neutral byproducts (e.g., unreacted aristolochene, aldehydes, ketones).	Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate) and extract with a basic aqueous solution (e.g., sodium bicarbonate). The dicarboxylic acid will move to the aqueous layer as its carboxylate salt. Subsequent acidification of the aqueous layer will precipitate the purified acid.
Column Chromatography	To separate the desired dicarboxylic acid from other acidic impurities with different polarities.	Silica gel chromatography is a common method. A polar mobile phase, often a mixture of a non-polar solvent (e.g., hexane (B92381) or dichloromethane) and a polar solvent (e.g., ethyl acetate (B1210297) or methanol) with a small amount of acetic or formic acid to improve peak shape, is typically used.
Recrystallization	To obtain a highly pure, crystalline product.	Choose a solvent system in which the Secoaristolenedioic acid has high solubility at elevated temperatures and low solubility at room temperature or below.

Experimental Protocols

Protocol 1: Synthesis of Secoaristolenedioic acid via Ozonolysis of Aristolochene

• Dissolution: Dissolve aristolochene (1.0 eq) in a suitable solvent (e.g., dichloromethane (B109758) or methanol) in a three-neck round-bottom flask equipped with a gas inlet tube, a gas outlet tube, and a thermometer.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Ozonolysis: Bubble ozone gas through the solution. Monitor the reaction by TLC until the starting material is consumed. The solution may turn a pale blue color, indicating a slight excess of ozone.

• Purging: Once the reaction is complete, bubble argon or nitrogen gas through the solution to remove excess ozone.

• Oxidative Work-up: Add hydrogen peroxide (30% aqueous solution, excess) to the reaction mixture. Allow the mixture to warm to room temperature and stir overnight.

• Quenching: Quench any remaining peroxides by adding a reducing agent, such as sodium bisulfite, until a negative test with peroxide test strips is obtained.

• Extraction: Perform an aqueous work-up as described in the purification table (Q5) to isolate the crude Secoaristolenedioic acid.

• Purification: Purify the crude product by column chromatography followed by recrystallization.

Visualizations

References

• 1. Aristolochene - Wikipedia [en.wikipedia.org]
• 2. Aristolochene synthase. Isolation, characterization, and bacterial expression of a sesquiterpenoid biosynthetic gene (Ari1) from Penicillium roqueforti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of Secondary Products During Oxidation Reactions of Terpenes and Ozone Based on the PTR-MS Analysis: Effects of Coexistent Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Purification of Terpenoids | Buchi.com [cloud.infohub.buchi.com]
• 6. CA1136159A - Method for the purification of dicarboxylic acids produced by fermentation - Google Patents [patents.google.com]

Technical Support Center: Secoaristolenedioic Acid and Cell Culture Assays

Frequently Asked Questions (FAQs)

Q1: After treating my cells with Compound S, I observed unexpected cytotoxicity and morphological changes that are inconsistent with its expected biological activity. What could be the cause?

A1: Unforeseen cytotoxicity or morphological changes can stem from several factors. A primary suspect is contamination of the Compound S stock solution or the cell culture itself. Chemical contaminants, such as endotoxins, heavy metals, or residual solvents from synthesis, can induce cellular stress and death.[1][2][3][4] It is also possible that the observed effects are an inherent property of Compound S at the tested concentration.

Q2: My cell-based assay results are highly variable and not reproducible when using Compound S. What steps can I take to troubleshoot this?

A2: Assay variability is a common issue when working with new compounds.[5] The source of this variability can be multifactorial, including:

• Inconsistent Compound S Preparation: Ensure that the stock solution is prepared consistently and that the compound is fully solubilized. Poor solubility can lead to inaccurate dosing.

• Chemical Instability: Compound S may be unstable in your culture medium, degrading over time and leading to inconsistent effects.

• Contamination: Contaminants in the compound stock, media, or other reagents can interfere with the assay.[6][7][8]

• Cellular Health: Ensure your cells are healthy, within a consistent passage number, and free from underlying contamination like Mycoplasma, which can alter cellular responses.[9][]

Q3: How can I determine if my stock solution of Compound S is contaminated?

A3: Several methods can be employed to assess the purity of your Compound S stock:

• Analytical Chemistry: Techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) can identify and quantify impurities.

• Endotoxin Testing: A Limulus Amebocyte Lysate (LAL) assay can detect the presence of endotoxins, which are common contaminants in solutions and can cause significant cellular responses.[2][7][8]

• Blank Vehicle Control: Run parallel experiments with the vehicle (the solvent used to dissolve Compound S) alone to see if it induces any cellular effects.

• Sterility Testing: Plate a small aliquot of your stock solution on nutrient agar (B569324) to check for bacterial or fungal contamination.[11]

Troubleshooting Guides

Guide 1: Investigating Unexpected Cytotoxicity

This guide provides a systematic approach to determining the cause of unexpected cell death or morphological changes after treatment with Compound S.

Experimental Protocol: Solvent Toxicity Assessment

• Objective: To determine the maximum non-toxic concentration of the solvent used to dissolve Compound S.

• Materials:

  • Healthy, log-phase cell cultures

  • Cell culture medium

  • Solvent (e.g., DMSO, ethanol)

  • Cell viability assay kit (e.g., MTT, PrestoBlue)

  • Sterile microplates (96-well)

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare a serial dilution of the solvent in cell culture medium, typically ranging from 5% down to 0.01%.

  • Remove the overnight medium from the cells and replace it with the medium containing the various solvent concentrations. Include a "medium-only" control.

  • Incubate the plate for the intended duration of your Compound S experiment (e.g., 24, 48, or 72 hours).

  • Assess cell viability using your chosen assay according to the manufacturer's instructions.

  • Plot cell viability against solvent concentration to determine the highest concentration that does not significantly impact cell viability.

Data Presentation: Effect of DMSO Concentration on Cell Viability

DMSO Concentration (%)	Average Cell Viability (%)	Standard Deviation
5.0	15.2	4.5
2.5	35.7	6.8
1.0	80.1	5.2
0.5	95.3	3.1
0.1	99.2	2.5
0.05	100.0	2.1
0 (Control)	100.0	1.9

Troubleshooting Workflow: Unexpected Cytotoxicity

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Guide 2: Addressing Assay Inconsistency

This guide outlines steps to improve the reproducibility of cell-based assays involving Compound S.

Experimental Protocol: Preparation and Filtration of a Hydrophobic Compound Stock

• Objective: To prepare a sterile, well-dissolved stock solution of a hydrophobic compound like Compound S.

• Materials:

  • Compound S (powder form)

  • Anhydrous, sterile-grade solvent (e.g., DMSO)

  • Sterile, low-protein binding microcentrifuge tubes

  • Sterile syringe filter (0.22 µm, PTFE for organic solvents)

  • Vortex mixer

• Methodology:

  • In a sterile environment (e.g., a biosafety cabinet), weigh out the required amount of Compound S powder into a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile solvent to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the tube vigorously for 1-2 minutes to aid dissolution. If necessary, brief sonication can be used.

  • Visually inspect the solution against a light source to ensure no particulates are visible.

  • To sterilize the stock solution and remove any undissolved micro-precipitates, draw the solution into a sterile syringe.

  • Attach a sterile 0.22 µm PTFE syringe filter to the syringe.

  • Dispense the filtered stock solution into new sterile, low-protein binding tubes in small aliquots to avoid repeated freeze-thaw cycles.

  • Store the aliquots at the recommended temperature (typically -20°C or -80°C).

Logical Flowchart: Ensuring Assay Reproducibility

Caption: Key steps for ensuring reproducible assay results.

Hypothetical Signaling Pathway Perturbation by Contaminants

Chemical contaminants, such as heavy metals or endotoxins, can inadvertently activate cellular stress pathways, confounding the interpretation of a compound's intended biological effect. For instance, endotoxins can activate Toll-like receptor 4 (TLR4) signaling, leading to the production of inflammatory cytokines and potentially masking or altering the specific effects of Compound S.

Caption: Contaminant-induced signaling can alter assay readouts.

References

• 1. Cell Culture Contamination | Definition, Types & Identification | Study.com [study.com]
• 2. azolifesciences.com [azolifesciences.com]
• 3. Best practices for detecting and mitigating the risk of cell culture contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How do you know if a cell culture is contaminated? | AAT Bioquest [aatbio.com]
• 5. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]
• 6. cellculturecompany.com [cellculturecompany.com]
• 7. corning.com [corning.com]
• 8. westlab.com.au [westlab.com.au]
• 9. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 11. Troubleshooting Cell Culture Contamination: A Comprehensive Guide - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Minimizing degradation of Secoaristolenedioic acid during storage

This technical support center provides guidance on minimizing the degradation of secoaristolenedioic acid during storage. The information is targeted toward researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of secoaristolenedioic acid.

Problem	Possible Cause	Recommended Solution
Change in physical appearance (e.g., color change, clumping)	1. Oxidation: Exposure to air and/or light. 2. Hygroscopicity: Absorption of moisture from the atmosphere.	1. Store the compound under an inert atmosphere (e.g., argon or nitrogen). Protect from light by using amber vials or storing in the dark. 2. Store in a desiccator with a suitable desiccant. Ensure the container is tightly sealed.
Decrease in purity or appearance of new peaks in analytical profiles (e.g., HPLC, LC-MS)	1. Chemical degradation: Hydrolysis, oxidation, or decarboxylation due to improper storage conditions (temperature, pH, light, air). 2. Microbial contamination: If stored in a non-sterile environment or solution.	1. Review storage conditions. Store at low temperatures (-20°C or -80°C). If in solution, use aprotic solvents and maintain a neutral or slightly acidic pH. Avoid repeated freeze-thaw cycles. 2. If in solution, use sterile solvents and filter-sterilize the solution. Store solutions at low temperatures.
Reduced biological activity in assays	1. Degradation of the active compound: The observed loss of activity is likely due to one of the degradation pathways mentioned above. 2. Interaction with container material: The compound may adsorb to the surface of certain plastics.	1. Re-evaluate storage and handling procedures. Confirm the purity of the compound before use with an appropriate analytical method. 2. Use glass or polypropylene (B1209903) containers, which are generally less reactive.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid secoaristolenedioic acid?

For long-term storage, solid secoaristolenedioic acid should be stored at -20°C or -80°C in a tightly sealed container, protected from light and moisture. Storing under an inert atmosphere (argon or nitrogen) is also highly recommended to prevent oxidation.

Q2: How should I store secoaristolenedioic acid in solution?

If you need to store secoaristolenedioic acid in solution, it is best to use a high-purity, dry, aprotic solvent. Aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can accelerate degradation. Store the solutions at -80°C.

Q3: What solvents are recommended for dissolving and storing secoaristolenedioic acid?

Based on its predicted chemical structure, suitable solvents would likely include dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), or a mixture of acetonitrile (B52724) and water. The choice of solvent will depend on the intended downstream application. For long-term storage in solution, anhydrous aprotic solvents are preferable.

Q4: How can I monitor the stability of my secoaristolenedioic acid sample over time?

Regularly assess the purity of your sample using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric detection. A baseline analysis should be performed on the freshly received compound, followed by periodic checks (e.g., every 6 months) for any signs of degradation.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment

This protocol outlines a general method for assessing the purity of secoaristolenedioic acid.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with a low percentage of Mobile Phase B, and gradually increase to elute the compound and any potential impurities. A typical gradient might be 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV spectrum of secoaristolenedioic acid. If unknown, a photodiode array (PDA) detector can be used to identify the optimal wavelength.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of secoaristolenedioic acid in a suitable solvent (e.g., DMSO) and dilute to a working concentration with the mobile phase.

Visualizations

Caption: Potential degradation pathways for secoaristolenedioic acid.

Caption: Troubleshooting workflow for suspected degradation.

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxicity of Aristolochic Acid I and Aristolochic Acid II

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic properties of two prominent nitrophenanthrene carboxylic acids, Aristolochic Acid I (AAI) and Aristolochic Acid II (AAII). These compounds, found in various plants of the Aristolochia genus, are known for their significant nephrotoxic and carcinogenic effects. Understanding the nuances of their cytotoxic profiles is crucial for toxicological studies and the development of potential therapeutic interventions.

Quantitative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of AAI and AAII in different cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Assay	Incubation Time	IC50 Value (µM)	Reference
Aristolochic Acid I	MDCK	MTT	24 h	63.4 ± 6.6	[1]
48 h	44.8 ± 6.0	[1]
72 h	37.3 ± 4.6	[1]
HepG2	MTT	Not Specified	9.7
HK-2	CCK8	48 h	High Cytotoxicity	[2]
Aristolochic Acid II	MDCK	MTT	24 h	125.7 ± 6.2	[1]
48 h	106.7 ± 20.4	[1]
72 h	94.2 ± 9.7	[1]
HK-2	CCK8	48 h	Weak Cytotoxicity (at 800-1000 µM)	[2]

MDCK: Madin-Darby Canine Kidney cells; HepG2: Human Liver Cancer cells; HK-2: Human Kidney proximal tubular cells; MTT: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; CCK8: Cell Counting Kit-8.

Experimental Protocols

The cytotoxicity data presented above were primarily obtained using the MTT assay. This colorimetric assay is a standard method for assessing cell viability.

MTT Assay Protocol for Cytotoxicity Assessment

1. Cell Seeding:

• Cells are harvested and seeded into 96-well plates at a predetermined density (e.g., 1 x 10^4 to 5 x 10^4 cells/well).

• The plates are incubated for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

2. Compound Treatment:

• Stock solutions of Aristolochic Acid I and II are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Serial dilutions of the stock solutions are made in cell culture medium to achieve the desired final concentrations.

• The culture medium from the wells is replaced with the medium containing the different concentrations of the test compounds. Control wells receive medium with the vehicle (DMSO) at the same concentration used for the test compounds.

3. Incubation:

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

4. MTT Addition and Incubation:

• After the incubation period, a solution of MTT (typically 5 mg/mL in phosphate-buffered saline) is added to each well (to a final concentration of 0.5 mg/mL).

• The plates are then incubated for an additional 2 to 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan (B1609692) product.

5. Formazan Solubilization:

• The medium containing MTT is carefully removed, and a solubilizing agent, such as DMSO or a solution of sodium dodecyl sulfate (B86663) in hydrochloric acid, is added to each well to dissolve the formazan crystals.

6. Absorbance Measurement:

• The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength between 500 and 600 nm.

7. Data Analysis:

• The cell viability is calculated as a percentage of the control (vehicle-treated) cells.

• The IC50 value is determined by plotting the cell viability against the concentration of the test compound and fitting the data to a dose-response curve.

Signaling Pathways in Aristolochic Acid-Induced Cytotoxicity

The cytotoxic effects of aristolochic acids are mediated through complex signaling pathways, primarily initiated by the formation of DNA adducts. Both AAI and AAII undergo metabolic activation to form reactive aristolactam-DNA adducts, which trigger cellular damage responses. While the overarching pathways are similar, the potency and extent of activation may differ between the two compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

In Vivo Efficacy of Secoaristolenedioic Acid: A Comparative Analysis Against Known Inhibitors

An objective comparison of the in vivo performance of Secoaristolenedioic acid with established inhibitors remains precluded by the current absence of scientific literature and experimental data on this specific compound. Extensive searches have not yielded any studies detailing its biological activity, mechanism of action, or in vivo efficacy.

For a meaningful comparative analysis as requested by researchers, scientists, and drug development professionals, foundational data on the subject compound is essential. This includes identification of its biological target and pathway, quantification of its effects in living organisms, and detailed experimental protocols. As this information is not publicly available for Secoaristolenedioic acid, a direct comparison with known inhibitors cannot be conducted at this time.

The broader family of compounds derived from Aristolochia species, from which Secoaristolenedioic acid may be structurally related, encompasses a wide range of biological activities. These include anti-inflammatory, antimicrobial, and cytotoxic effects. However, the specific activities and potential therapeutic applications of Secoaristolenedioic acid itself have not been documented in the reviewed scientific literature.

Without data on the in vivo efficacy of Secoaristolenedioic acid, the creation of comparative data tables and visualizations of experimental workflows or signaling pathways is not feasible. The scientific community awaits initial studies to characterize the pharmacological profile of Secoaristolenedioic acid to enable any future comparative assessments.

Potential Cross-Reactivity of Secoaristolenedioic Acid in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of Secoaristolenedioic acid in immunoassays designed for the detection of aristolochic acids (AAs). As a structurally related compound, Secoaristolenedioic acid presents a potential interferent in these assays, which are crucial for monitoring toxicity in herbal medicines and drug development. This document outlines the structural basis for potential cross-reactivity, compares it with known cross-reactants, and provides detailed experimental protocols for relevant immunoassays.

Introduction to Secoaristolenedioic Acid and Immunoassay Specificity

Secoaristolenedioic acid is a derivative of aristolochic acid, characterized by the cleavage of one of the rings in the core phenanthrene (B1679779) structure. Aristolochic acids are a group of potent nephrotoxic and carcinogenic compounds found in Aristolochia species, which are sometimes present in traditional herbal remedies. Immunoassays are commonly employed for the rapid screening of aristolochic acids due to their high sensitivity and throughput. However, the specificity of these assays is a critical parameter, as cross-reactivity with structurally similar but less toxic analogs can lead to false-positive results. While no specific studies on the cross-reactivity of Secoaristolenedioic acid in AA-targeted immunoassays were identified in the reviewed literature, an analysis of its structure in comparison to known cross-reactive aristolochic acid analogs allows for an informed assessment of its potential to interfere with these diagnostic tools.

Structural Comparison and Cross-Reactivity Potential

The core of an immunoassay's specificity lies in the antibody's ability to recognize specific epitopes on the target antigen. For aristolochic acids, the phenanthrene carboxylic acid backbone is the primary immunogenic structure. Secoaristolenedioic acid, having a cleaved phenanthrene ring, presents a significantly altered three-dimensional structure compared to the rigid, planar backbone of aristolochic acids I and II, the primary targets of most developed immunoassays.

Compound	Structure	Key Structural Features Relevant to Immunoassays
Secoaristolenedioic acid		Cleaved phenanthrene ring system, retaining some functional groups of the original aristolochic acid structure. The overall conformation is significantly different.
Aristolochic acid I (AA-I)		Rigid, planar nitrophenanthrene carboxylic acid core with a methoxy (B1213986) group at the C8 position. This is a common immunogen for antibody production.
Aristolochic acid II (AA-II)		Similar to AA-I but lacks the C8 methoxy group. This difference can significantly impact antibody recognition.
Aristolactam I		A metabolite of AA-I where the nitro group is reduced to a lactam ring. This change in a key functional group often reduces cross-reactivity.

Based on this structural analysis, it is hypothesized that Secoaristolenedioic acid would exhibit low to negligible cross-reactivity in immunoassays highly specific for the intact phenanthrene ring of aristolochic acid I or II. The significant alteration of the core structure would likely prevent effective binding to the antibody's antigen-binding site. However, in polyclonal antibody-based assays, where a heterogeneous population of antibodies recognizes various epitopes, some level of cross-reactivity cannot be entirely ruled out if smaller, shared structural motifs are recognized.

Comparative Cross-Reactivity Data of Aristolochic Acid Analogs

To contextualize the potential cross-reactivity of Secoaristolenedioic acid, it is useful to examine the empirically determined cross-reactivity of other aristolochic acid analogs in established immunoassays. The following table summarizes published data from competitive enzyme-linked immunosorbent assays (cELISAs) developed for the detection of AA-I and AA-II.

Immunoassay Target	Analog Compound	Cross-Reactivity (%)	Reference
Anti-AA-I Monoclonal Antibody	Aristolochic acid II	High	[1]
Aristolochic acid III	Slight	[1]
Aristolochic acid IV	Slight	[1]
Anti-AA-II Monoclonal Antibody	Aristolochic acid I	3.4	[2][3]
Aristolochic acid IIIa	17	[2][3]
Aristolochic acid VIIa	0.86	[2][3]
Aristolactam-I	<0.07	[2][3]
Anti-AA Polyclonal Antibody (ciELISA)	Aristolochic acid I	100	[4]
Aristolochic acid II	6.7	[4]

Cross-reactivity is typically calculated as (IC50 of target analyte / IC50 of analog) x 100.

This data demonstrates that even minor modifications to the aristolochic acid structure, such as the presence or absence of a methoxy group (AA-I vs. AA-II) or the reduction of the nitro group to a lactam, can significantly alter antibody recognition and, therefore, the degree of cross-reactivity. Given the drastic structural change in Secoaristolenedioic acid, its cross-reactivity is likely to be lower than that of the analogs listed above.

Experimental Protocols

For laboratories aiming to assess the cross-reactivity of Secoaristolenedioic acid or other analogs, the following are detailed protocols for common immunoassay formats used for aristolochic acid detection.

Competitive Indirect Enzyme-Linked Immunosorbent Assay (ciELISA) Protocol[4]

• Coating: A 96-well microtiter plate is coated with an aristolochic acid-protein conjugate (e.g., AA-KLH) in a coating buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The plate is washed three times with a wash buffer (e.g., PBS containing 0.05% Tween 20, PBST).

• Blocking: Non-specific binding sites are blocked by adding a blocking buffer (e.g., 5% non-fat dry milk in PBST) and incubating for 1-2 hours at 37°C.

• Washing: The plate is washed as described in step 2.

• Competitive Reaction: A mixture of the sample (or standard) containing the analyte and a specific primary antibody (e.g., rabbit anti-AA polyclonal antibody) is added to the wells. The plate is then incubated for 1 hour at 37°C.

• Washing: The plate is washed as described in step 2.

• Secondary Antibody: A horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit IgG-HRP) is added to each well and incubated for 1 hour at 37°C.

• Washing: The plate is washed as described in step 2.

• Substrate Reaction: A substrate solution (e.g., TMB) is added, and the plate is incubated in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: The enzymatic reaction is stopped by adding a stop solution (e.g., 2 M H₂SO₄).

• Data Acquisition: The absorbance is read at 450 nm using a microplate reader. The concentration of the analyte is inversely proportional to the signal.

Chemiluminescent Immunoassay (CLEIA) Protocol[1]

• Coating and Blocking: Similar to the ciELISA protocol, a microtiter plate is coated with an AA-protein conjugate and blocked.

• Competitive Reaction: A mixture of the sample (or standard) and a specific monoclonal antibody (e.g., anti-AA-I mAb) is added to the wells and incubated for 40 minutes at 37°C.

• Washing: The plate is washed five times with PBST.

• Secondary Antibody: An HRP-conjugated secondary antibody is added and incubated for 30 minutes at 37°C.

• Washing: The plate is washed as described in step 3.

• Chemiluminescent Substrate: A chemiluminescent substrate solution is added to each well.

• Data Acquisition: The relative light units (RLU) are measured immediately using a luminometer.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for immunoassay development and cross-reactivity testing.

Fig. 1: General workflow for the development of an immunoassay for aristolochic acid.

Fig. 2: Workflow for determining the cross-reactivity of a test compound.

Conclusion and Recommendations

While direct experimental data on the cross-reactivity of Secoaristolenedioic acid in aristolochic acid immunoassays is currently unavailable, a structural comparison with known AA analogs suggests a low potential for significant interference. The substantial alteration of the phenanthrene backbone in Secoaristolenedioic acid likely disrupts the primary epitope recognized by antibodies generated against intact aristolochic acids.

For researchers and drug development professionals, it is recommended that:

• Confirmatory Analysis: When screening for aristolochic acids in complex matrices that may contain metabolites or degradation products like Secoaristolenedioic acid, positive immunoassay results should be confirmed using a more specific analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Empirical Testing: If Secoaristolenedioic acid is a compound of specific interest, its cross-reactivity should be empirically determined using the established immunoassays for aristolochic acids. The protocols provided in this guide can serve as a starting point for such investigations.

• Assay Selection: When selecting an immunoassay for aristolochic acid screening, preference should be given to assays that provide comprehensive cross-reactivity data for a wide range of analogs. Monoclonal antibody-based assays are generally more specific than those using polyclonal antibodies.

By understanding the structural basis of antibody recognition and the cross-reactivity profiles of known analogs, researchers can make more informed decisions when interpreting immunoassay data and ensure the safety and quality of their products.

References

• 1. Total Synthesis of the Aristolochic Acids, Their Major Metabolites, and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aristolene | C15H24 | CID 530421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. usbio.net [usbio.net]

Comparative Metabolomics of Secoaristolenedioic Acid Exposure: A Methodological and Comparative Framework

A Note on Data Availability: As of late 2025, specific metabolomic studies detailing the effects of secoaristolenedioic acid are not available in the public domain. The following guide is presented as a comprehensive methodological framework and a template for conducting and presenting comparative metabolomics research on a novel bioactive compound, using a hypothetical natural product, designated "Compound X," in place of secoaristolenedioic acid for illustrative purposes. This guide is intended for researchers, scientists, and drug development professionals.

Introduction

Metabolomics provides a powerful platform for elucidating the biological effects of natural products by offering a snapshot of the metabolic state of a biological system.[1] This guide outlines a comparative metabolomics approach to investigate the impact of a bioactive compound. The objective is to compare the metabolic perturbations induced by "Compound X" against a vehicle control and a known bioactive comparator compound, thereby providing insights into its mechanism of action and potential therapeutic applications. Such comparative analyses are crucial for prioritizing novel natural products in drug discovery pipelines.[1][2]

Experimental Design and Protocols

A robust experimental design is fundamental for a successful metabolomics study, requiring consistency from sample collection to data analysis to minimize experimental error.[3]

Cell Culture and Treatment

• Cell Line: A human cell line relevant to the anticipated biological activity of "Compound X" (e.g., a cancer cell line for a cytotoxic compound or an immune cell line for an anti-inflammatory compound) would be selected.

• Culture Conditions: Cells are to be cultured under standard conditions (e.g., 37°C, 5% CO2) in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Treatment Groups:

  • Vehicle Control (e.g., 0.1% DMSO in media)

  • "Compound X" (at a predetermined bioactive concentration, e.g., IC50 value)

  • Comparator Compound (a known bioactive agent with a similar proposed mechanism or structural class)

• Experimental Procedure: Cells are seeded and allowed to adhere overnight. The following day, the media is replaced with fresh media containing the respective treatments. After a specified incubation period (e.g., 24 hours), the cells are harvested for metabolite extraction.

Metabolite Extraction

The goal of this step is to efficiently quench metabolism and extract a broad range of metabolites.[3][4]

• Quenching: The cell culture medium is rapidly aspirated, and the cells are washed twice with ice-cold phosphate-buffered saline (PBS) to remove extracellular metabolites. Immediately after, ice-cold methanol (B129727) (-80°C) is added to quench all enzymatic activity.[3][4]

• Extraction: The cells are scraped in the cold methanol and transferred to a microcentrifuge tube. An equal volume of cold water and chloroform (B151607) is added to the cell lysate to induce phase separation. The mixture is vortexed and then centrifuged at high speed (e.g., 14,000 g for 15 minutes at 4°C).

• Fraction Collection: The upper aqueous phase (containing polar metabolites) and the lower organic phase (containing nonpolar metabolites) are collected into separate tubes for analysis.[3]

LC/MS-Based Untargeted Metabolomics

Liquid chromatography-mass spectrometry (LC/MS) is a widely used analytical platform for untargeted metabolomics due to its high sensitivity and broad coverage of chemically diverse molecules.[5][6][7]

• Chromatographic Separation: The extracted metabolites are separated using a hydrophilic interaction liquid chromatography (HILIC) column for polar compounds and a reverse-phase C18 column for nonpolar compounds. A gradient elution with appropriate mobile phases (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid) is employed.

• Mass Spectrometry Analysis: The eluent from the LC system is introduced into a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF instrument). Data is acquired in both positive and negative ionization modes to maximize the detection of different classes of metabolites.

• Data Acquisition: Full scan mass spectra are acquired over a defined mass-to-charge (m/z) range (e.g., 70-1000 m/z). Data-dependent fragmentation (MS/MS) is performed on the most abundant ions to aid in metabolite identification.

Data Processing and Statistical Analysis

• Data Preprocessing: The raw mass spectrometry data is processed using software such as XCMS, MZmine, or vendor-specific software. This involves peak picking, retention time correction, and peak alignment to generate a feature table.

• Statistical Analysis: The feature table is subjected to multivariate statistical analysis, such as Principal Component Analysis (PCA) and Partial Least Squares-Discriminant Analysis (PLS-DA), to identify features that are significantly different between the treatment groups.[1] Univariate statistical tests (e.g., t-test or ANOVA) are used to determine the statistical significance of individual metabolite changes.

• Metabolite Identification: Significantly altered features are identified by matching their accurate mass and MS/MS fragmentation patterns to metabolomics databases (e.g., METLIN, HMDB, KEGG).

Comparative Metabolomic Data

The following table represents a hypothetical dataset illustrating the fold changes of key metabolites in cells treated with "Compound X" and a known comparator, relative to the vehicle control.

Metabolite	Pathway	Fold Change (Compound X vs. Control)	Fold Change (Comparator vs. Control)	p-value (Compound X)
Glucose	Glycolysis	0.8	0.9	< 0.05
Pyruvate	Glycolysis	0.7	0.8	< 0.05
Lactate (B86563)	Fermentation	1.5	1.2	< 0.01
Citrate	TCA Cycle	0.6	0.7	< 0.01
Succinate	TCA Cycle	0.5	0.6	< 0.01
Glutathione (B108866) (GSH)	Oxidative Stress	0.4	0.5	< 0.001
GSSG	Oxidative Stress	2.5	2.1	< 0.001
Aspartate	Amino Acid Metabolism	1.8	1.5	< 0.05
Glutamate	Amino Acid Metabolism	0.7	0.8	< 0.05
Choline	Lipid Metabolism	1.6	1.3	< 0.05

Visualization of Pathways and Workflows

Hypothetical Signaling Pathway Affected by Compound X

Hypothetical signaling pathway induced by Compound X.

Experimental Workflow for Comparative Metabolomics

General experimental workflow for comparative metabolomics.

Interpretation of Hypothetical Findings

Based on the hypothetical data, exposure to "Compound X" appears to inhibit central carbon metabolism, as evidenced by the decrease in glycolytic and TCA cycle intermediates. The increase in lactate suggests a shift towards anaerobic glycolysis. A significant indicator of cellular stress is the depletion of reduced glutathione (GSH) and the accumulation of its oxidized form (GSSG), pointing towards an induction of oxidative stress. The alterations in amino acid and lipid metabolism intermediates further suggest a broad impact of "Compound X" on cellular homeostasis.

The observed metabolic profile of "Compound X" shows a more pronounced effect on the oxidative stress markers compared to the comparator compound, suggesting a potentially distinct or more potent mechanism of action in this regard.

Conclusion

This guide provides a standardized framework for the comparative metabolomic analysis of a novel bioactive natural product. By employing a rigorous experimental design, detailed analytical protocols, and appropriate data analysis strategies, it is possible to generate a comprehensive metabolic phenotype. This information is invaluable for understanding the compound's mechanism of action, identifying potential biomarkers of its activity, and guiding further preclinical and clinical development. While specific data for secoaristolenedioic acid is currently lacking, the application of this workflow will be instrumental in characterizing its biological effects and those of other novel natural products.

References

• 1. Comparative mass spectrometry-based metabolomics strategies for the investigation of microbial secondary metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolomics and Genomics in Natural Products Research: Complementary Tools for Targeting New Chemical Entities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. perskuleuven.be [perskuleuven.be]
• 5. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Protocol for Untargeted Metabolomic Analysis: From Sample Preparation to Data Processing | Springer Nature Experiments [experiments.springernature.com]
• 7. Metabolomics in the Context of Plant Natural Products Research: From Sample Preparation to Metabolite Analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Secoisolariciresinol Diglucoside (SDG) Extraction Methods

For researchers, scientists, and drug development professionals, the efficient extraction of secoisolariciresinol (B192356) diglucoside (SDG), the principal lignan (B3055560) in flaxseed, is a critical first step in harnessing its potent antioxidant and anticancer properties. This guide provides an objective, data-driven comparison of prevalent SDG extraction methodologies, offering insights into their performance, efficiency, and optimal applications.

This analysis focuses on the most commonly employed techniques: conventional solvent extraction, ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE). Each method is evaluated based on key performance indicators, including extraction yield, time, and the use of solvents.

Comparative Analysis of Extraction Yields and Conditions

The efficiency of SDG extraction is highly dependent on the chosen method and its operational parameters. The following table summarizes quantitative data from various studies, providing a clear comparison of the performance of different extraction techniques.

Extraction Method	Starting Material	Key Parameters	Extraction Time	SDG Yield	Reference
Conventional Solvent Extraction	Defatted Flaxseed Flour	Solvent: Methanol, Temperature: 47°C, Hydrolysis: 58 mmol L⁻¹ Sodium Methoxide (B1231860)	24 hours	10.8 to 17.9 mg/g	[1][2][3]
Soxhlet Extraction	Defatted Flaxseed Hull	Solvent: Not specified	Not specified	7.60 g SECO/kg	[4]
Stirring Extraction	Defatted Flaxseed Hull	Solvent: Not specified	Not specified	10.0 g SECO/kg	[4]
Microwave-Assisted Extraction (MAE)	Defatted Flaxseed Hull	Ethanol: 40.9%, Microwave Power: 130 W, Liquid-to-Solid Ratio: 21.9:1	90.5 seconds	11.7 g SECO/kg	[4]
Microwave-Assisted Extraction (MAE)	Defatted Flaxseed Meal	NaOH: 0.5M, Microwave Power: 135 W (intermittent)	3 minutes	21.45 mg/g	[5]
Ionic Liquid-Based Ultrasound-Assisted Extraction (IL-UAE) with Aqueous Two-Phase System (ATPS)	Flaxseed	IL Concentration: 45.86% (w/w), Na₂SO₄: 8.27% (w/w), Temperature: 22°C, pH: 11.0	Not specified	93.35% (extraction efficiency)	[6][7][8]
Supercritical Fluid Extraction (SFE)	Defatted Flaxseed	Modifier: 7.8 mol% Ethanol, Pressure: 45 MPa, Temperature: 60°C	Not specified	0.49 µg/g CO₂	[9]

Key Findings:

• Microwave-Assisted Extraction (MAE) consistently demonstrates superior performance, offering significantly higher yields in a fraction of the time compared to conventional methods like Soxhlet and simple stirring extraction.[4][5]

• Ionic Liquid-Based Ultrasound-Assisted Extraction (IL-UAE) , particularly when coupled with an aqueous two-phase system, shows remarkable extraction efficiency, reaching up to 93.35%.[6][7][8] This method represents a promising green alternative.

• Conventional Solvent Extraction remains a viable, albeit time-consuming, method that can achieve substantial yields.[1][2][3]

• Supercritical Fluid Extraction (SFE) , while being a green technology that avoids organic solvents, exhibits significantly lower extraction yields for SDG compared to other methods.[1][9]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are outlines of the experimental protocols for the key extraction methods discussed.

Conventional Solvent Extraction with Alkaline Hydrolysis

This method involves the extraction of SDG from defatted flaxseed flour using an organic solvent, followed by alkaline hydrolysis to release the SDG from its complexed form.

• Sample Preparation: Flaxseeds are ground into a fine flour and defatted using a solvent like n-hexane in a Soxhlet apparatus.[1]

• Extraction: The defatted flaxseed flour is mixed with methanol.

• Hydrolysis: Sodium methoxide is added to the mixture, which is then incubated with agitation.[1][2][3]

• Neutralization and Filtration: The solution is neutralized with hydrochloric acid and filtered to remove solid waste.[1]

• Analysis: The SDG content in the filtrate is quantified using High-Performance Liquid Chromatography (HPLC).[1][3]

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to accelerate the extraction process, leading to shorter extraction times and improved efficiency.

• Sample Preparation: Defatted flaxseed hull is used as the starting material.[4]

• Extraction: The sample is mixed with an ethanol-water solution at a specific liquid-to-solid ratio.

• Microwave Irradiation: The mixture is subjected to microwave energy at a controlled power and for a specific duration.[4][5]

• Separation: The extract is separated from the solid residue by centrifugation or filtration.

• Analysis: The SDG concentration in the extract is determined by HPLC.

Ionic Liquid-Based Ultrasound-Assisted Extraction (IL-UAE) and Purification

This innovative method employs ionic liquids as green solvents and ultrasound to enhance extraction, followed by an aqueous two-phase system for purification.

• Extraction (IL-UAE): Flaxseed powder is mixed with an ionic liquid solution and subjected to ultrasonic irradiation for a specified time.[6][7]

• Purification (ATPS): A salt solution (e.g., Na₂SO₄) is added to the ionic liquid extract to form an aqueous two-phase system. The SDG partitions into one of the phases.[6][7][8]

• Separation and Analysis: The phases are separated, and the SDG-rich phase is analyzed for concentration and purity.

Visualizing the Workflow and Method Comparison

To further clarify the experimental processes and highlight the key differences between the extraction methods, the following diagrams are provided.

Caption: General experimental workflow for SDG extraction and analysis.

Caption: Comparison of key parameters across different SDG extraction methods.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Microwave-assisted extraction of secoisolariciresinol diglucoside from flaxseed hull [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Ionic Liquid-Based Ultrasonic-Assisted Extraction of Secoisolariciresinol Diglucoside from Flaxseed (Linum usitatissimum L.) with Further Purification by an Aqueous Two-Phase System | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Ionic Liquid-Based Ultrasonic-Assisted Extraction of Secoisolariciresinol Diglucoside from Flaxseed (Linum usitatissimum L.) with Further Purification by an Aqueous Two-Phase System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Secoaristolenedioic Acid: A Procedural Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the proper disposal of Secoaristolenedioic acid. As no specific safety data sheet (SDS) is available for this compound, the precautionary principle is applied. Due to its structural relationship with aristolochic acid, which is a known human carcinogen, Secoaristolenedioic acid must be treated as a hazardous substance.[1] All procedures should be conducted in strict accordance with institutional and local regulations for hazardous waste management.

Hazard Assessment and Identification

Given the absence of a dedicated SDS for Secoaristolenedioic acid, its hazard profile is inferred from the closely related and highly toxic compound, aristolochic acid. The following table summarizes the critical hazard information for aristolochic acid, which should be considered when handling Secoaristolenedioic acid.

Hazard Classification	GHS Hazard Statement	Description
Acute Toxicity (Oral)	H301	Toxic if swallowed.[2][3]
Carcinogenicity	H350	May cause cancer.[2]
Germ Cell Mutagenicity	H341	Suspected of causing genetic defects.[2][3]

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that the following personal protective equipment is worn to prevent any direct contact with the substance:

• Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.

• Eye Protection: Safety glasses with side shields or goggles are required.

• Lab Coat: A lab coat or other protective clothing must be worn.

• Respiratory Protection: If there is a risk of generating aerosols or handling the compound in powdered form, a respirator should be used.[1]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection and disposal of Secoaristolenedioic acid waste, including the pure compound, contaminated materials, and solutions.

Experimental Protocol: Hazardous Waste Collection

• Waste Segregation: At the point of generation, all waste contaminated with Secoaristolenedioic acid must be segregated as hazardous waste. This includes:

  • Solid Waste: Unused or expired Secoaristolenedioic acid, contaminated personal protective equipment (gloves, etc.), and any other solid materials that have come into contact with the compound.

  • Liquid Waste: All solutions containing Secoaristolenedioic acid.

  • Sharps: Any contaminated needles, syringes, or other sharp objects must be placed in a designated sharps container for hazardous waste.

• Waste Container Selection:

  • Use a compatible, leak-proof container for waste collection. The container should be in good condition and have a secure lid.

  • Do not mix incompatible waste streams in the same container.

• Waste Container Labeling:

  • Properly label the hazardous waste container with the following information:

    • The words "Hazardous Waste."

    • The full chemical name: "Secoaristolenedioic Acid Waste."

    • The primary hazards: "Toxic," "Carcinogen," "Mutagen."[1]

    • The date when the first waste was added to the container.

• Storage of Hazardous Waste:

  • Store the hazardous waste container in a designated and secure satellite accumulation area.

  • Ensure the container is tightly sealed to prevent any leaks or spills.[1]

  • The storage area should be well-ventilated.

• Arranging for Disposal:

  • Do not dispose of Secoaristolenedioic acid waste down the drain or in the regular trash.[1]

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Follow all institutional and local regulations for the disposal of toxic and carcinogenic chemicals.

• Decontamination:

  • All surfaces and equipment that have been in contact with Secoaristolenedioic acid must be thoroughly decontaminated.

  • Use an appropriate solvent or cleaning agent as recommended by your institution's safety protocols.

  • Collect all materials used for decontamination (e.g., wipes) as hazardous waste.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of Secoaristolenedioic acid.

Disposal Workflow for Secoaristolenedioic Acid

References

• 1. benchchem.com [benchchem.com]
• 2. sds.edqm.eu [sds.edqm.eu]
• 3. carlroth.com [carlroth.com]

Personal protective equipment for handling Secoaristolenedioic acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides essential safety and logistical information for handling Secoaristolenedioic acid. As no specific Safety Data Sheet (SDS) is currently available for this compound, the following guidance is based on the known hazards of structurally related compounds, particularly aristolochic acids, and general safety principles for handling potent, toxic, and potentially carcinogenic substances. Aristolochic acids are classified as Group 1 carcinogens by the International Agency for Research on Cancer (IARC), indicating sufficient evidence of carcinogenicity in humans. Extreme caution is advised.

Hazard Summary and Quantitative Data

Given its name and likely origin, Secoaristolenedioic acid should be handled as a substance with high acute toxicity and potential carcinogenicity, similar to Aristolochic Acid I. All operations should be conducted with the assumption that the substance is hazardous.

Hazard Classification	GHS Category (based on Aristolochic Acid I)	Precautionary Statement Codes (based on Aristolochic Acid I)
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed.[1]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[1]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled.[1]
Carcinogenicity	Suspected of causing cancer	H351: Suspected of causing cancer.
Serious Eye Damage/Irritation	Category 2A (General for dicarboxylic acids)	H319: Causes serious eye irritation.[2]
Skin Corrosion/Irritation	Category 2 (General for dicarboxylic acids)	H315: Causes skin irritation.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent all routes of exposure.

• Hand Protection: Double-gloving with nitrile gloves is required. The outer glove should be changed immediately upon contamination or after a maximum of two hours of use. Inspect gloves for any signs of degradation or puncture before use.

• Eye and Face Protection: Tightly sealed chemical splash goggles and a full-face shield must be worn to protect against splashes and airborne particles.

• Respiratory Protection: A NIOSH-approved respirator with P100 (or equivalent) particulate filters is required for handling the solid compound. For solutions, a respirator with combination cartridges for organic vapors and particulates should be used. All respirator use must be in accordance with a documented respiratory protection program, including fit-testing.

• Body Protection: A disposable, solid-front lab coat with tight-fitting cuffs is mandatory. For larger quantities or when there is a significant risk of spillage, a disposable chemical-resistant suit (e.g., Tyvek) should be worn.

• Foot Protection: Closed-toe, chemical-resistant footwear and disposable shoe covers are required.

Operational Plan: Step-by-Step Guidance

All handling of Secoaristolenedioic acid, in both solid and solution form, must be performed within a certified chemical fume hood or a glove box to minimize inhalation exposure.

3.1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• The container should be labeled with "DANGER: HIGHLY TOXIC AND POTENTIALLY CARCINOGENIC."

• Store in a designated, locked, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The storage container should be placed within a secondary, shatterproof container.

3.2. Weighing the Solid Compound:

• Don all required PPE.

• Perform weighing operations inside a chemical fume hood or a balance enclosure with appropriate exhaust ventilation.

• Use a dedicated set of weighing tools (spatula, weighing paper).

• Clean all tools and the balance surface with a suitable solvent (e.g., 70% ethanol) and collect the cleaning materials as hazardous waste.

3.3. Preparing Solutions:

• In a chemical fume hood, add the weighed Secoaristolenedioic acid to the solvent slowly.

• Use a magnetic stirrer to aid dissolution. Avoid heating if possible, as this may increase the volatility of the compound.

• Clearly label the resulting solution with the compound name, concentration, date, and appropriate hazard warnings.

Spill Response Plan

4.1. Small Spill (less than 100 mg of solid or 10 mL of dilute solution):

• Evacuate the immediate area and alert nearby personnel.

• Wearing full PPE, cover the spill with an absorbent material suitable for chemicals.

• For solid spills, gently wet the absorbent material to prevent dust generation.

• Carefully collect the contaminated absorbent material using non-sparking tools and place it in a labeled, sealed container for hazardous waste.

• Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

4.2. Large Spill:

• Evacuate the laboratory immediately and activate the emergency alarm.

• Contact the institution's Environmental Health and Safety (EHS) department.

• Do not attempt to clean up a large spill without specialized training and equipment.

Disposal Plan

All waste containing Secoaristolenedioic acid, including empty containers, contaminated PPE, and cleaning materials, must be treated as hazardous waste.

• Solid Waste: Collect in a dedicated, labeled, and sealed container.

• Liquid Waste: Collect in a labeled, leak-proof, and shatter-resistant container. Do not mix with other chemical waste streams unless compatibility has been confirmed.

• Disposal: Arrange for pickup and disposal by the institution's EHS department or a licensed hazardous waste contractor.

Experimental Workflow and Logical Relationships

Caption: Workflow for Safely Handling Secoaristolenedioic Acid.

References

• 1. carlroth.com [carlroth.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]